2-(2-Methoxypropan-2-yl)oxirane

• CAS: 112176-65-5

Core Science & Biosynthesis

Synthesis Pathway and Mechanism of 2-(2-Methoxypropan-2-yl)oxirane: A Comprehensive Technical Guide

Executive Summary & Retrosynthetic Strategy

In modern drug development and fine chemical synthesis, highly functionalized epoxides serve as critical electrophilic synthons. The molecule 2-(2-Methoxypropan-2-yl)oxirane (also known systemically as 1,2-epoxy-3-methoxy-3-methylbutane) is a prime example, featuring a reactive three-membered oxirane ring coupled to a sterically demanding, electron-donating 2-methoxypropan-2-yl moiety.

Designing a robust synthesis for this molecule requires navigating the steric bulk of the gem-dimethyl groups while protecting the acid-sensitive epoxide from premature ring-opening. As illustrated in our retrosynthetic analysis below, the most efficient pathway involves the epoxidation of a terminal alkene precursor, [1], which is itself derived from a classical Williamson etherification of commercially available 2-methyl-3-buten-2-ol.

Retrosynthetic pathway for 2-(2-Methoxypropan-2-yl)oxirane from 2-methyl-3-buten-2-ol.

Mechanistic Insights: The Prilezhaev Epoxidation

The core of this synthesis relies on the Prilezhaev Reaction , utilizing meta-chloroperoxybenzoic acid (mCPBA) as the electrophilic oxygen source.

The Causality of the "Butterfly" Transition State

When mCPBA approaches the terminal alkene, the reaction proceeds via a concerted, asynchronous transition state. The electron-donating nature of the adjacent methoxy ether subtly increases the electron density of the π -system, accelerating the nucleophilic attack of the alkene on the electrophilic peroxy oxygen of mCPBA.

Simultaneously, the oxygen lone pair back-donates into the π∗ orbital of the alkene. This concerted "butterfly" mechanism ensures strict stereospecificity. The O-O bond breaks, and the peroxy proton is transferred to the carbonyl oxygen of the peracid, yielding the target epoxide and m-chlorobenzoic acid (m-CBA) as a byproduct. The steric bulk of the 2-methoxypropan-2-yl group directs the mCPBA to approach from the less hindered face, though for a terminal alkene, this primarily affects the reaction kinetics rather than diastereoselectivity.

Logical flow of the concerted butterfly transition state in the Prilezhaev epoxidation.

Step-by-Step Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Each step contains physical or chemical indicators that confirm the reaction's progress, eliminating guesswork.

Phase 1: Synthesis of 3-Methoxy-3-methyl-1-butene

Rationale: Industrial methoxylation often utilizes acidic conditions [2], but for bench-scale precision, a Williamson etherification provides superior yield and avoids acid-catalyzed polymerization of the alkene.

• Preparation: Flame-dry a 500 mL round-bottom flask. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) and suspend in anhydrous Tetrahydrofuran (THF). Cool to 0°C.

• Deprotonation: Dropwise, add 2-methyl-3-buten-2-ol (1.0 eq). Self-Validation: The evolution of H2​ gas confirms the formation of the alkoxide.

• Alkylation: Once gas evolution ceases, add methyl iodide (MeI, 1.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench carefully with saturated aqueous NH4​Cl . Extract with diethyl ether. Self-Validation: The precipitation of sodium iodide (NaI) in the organic/aqueous interface drives the equilibrium and confirms successful alkylation.

• Purification: Distill the crude mixture under reduced pressure to isolate the volatile [4].

Phase 2: Epoxidation to 2-(2-Methoxypropan-2-yl)oxirane

Rationale: Dichloromethane (DCM) is chosen as the solvent because it is non-nucleophilic, preventing the premature opening of the newly formed epoxide ring.

• Preparation: Dissolve the purified alkene precursor (1.0 eq) in anhydrous DCM. Cool the system strictly to 0°C.

• Oxidation: Add mCPBA (77% purity, 1.2 eq) in small portions over 30 minutes. Causality: Controlling the temperature at 0°C mitigates the exothermic nature of the peroxy bond cleavage and prevents thermal degradation of the epoxide.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature for an additional 2-4 hours. Monitor via TLC (KMnO4 stain).

• Biphasic Quench (Critical Step): Add a 1:1 mixture of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and sodium bicarbonate ( NaHCO3​ ).

  • Self-Validation: The Na2​S2​O3​ reduces unreacted mCPBA, while NaHCO3​ neutralizes the m-CBA byproduct. The complete cessation of CO2​ gas evolution serves as a visual indicator that the acidic byproduct has been neutralized, ensuring the epoxide is safe from acid-catalyzed ring opening.

• Isolation: Separate the organic layer, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/Ethyl Acetate).

Step-by-step experimental workflow from precursor synthesis to final characterization.

Quantitative Data & Analytical Characterization

To ensure high-fidelity reproduction of this pathway, researchers must rely on rigorous analytical validation. Advanced photoionization mass spectrometry and NMR studies confirm the stability of this ether linkage under oxidative conditions [3].

Table 1: Reaction Parameters and Yields

Reaction Step	Reagents & Solvents	Temp (°C)	Time (h)	Yield (%)	Self-Validation Indicator
1. Williamson Etherification	2-Methyl-3-buten-2-ol, NaH, MeI, THF	0 to 25	12	85 - 90	Precipitation of NaI; H2​ evolution
2. Prilezhaev Epoxidation	Precursor, mCPBA, DCM	0 to 25	4 - 6	75 - 80	Cessation of CO2​ gas evolution

Table 2: Expected Spectroscopic Signatures (1H NMR, 400 MHz, CDCl3​ )

Molecule	Proton Assignment	Shift ( δ , ppm)	Multiplicity	Integration
Precursor (Alkene)	Gem-dimethyl	1.25	Singlet	6H
Methoxy ( −OCH3​ )	3.15	Singlet	3H
Terminal Vinyl ( =CH2​ )	5.05 - 5.15	Multiplet	2H
Internal Vinyl ( =CH )	5.85	Doublet of doublets	1H
Target (Epoxide)	Gem-dimethyl	1.15, 1.20	Singlets	3H, 3H
Methoxy ( −OCH3​ )	3.20	Singlet	3H
Oxirane ( −CH2​ )	2.60, 2.75	Doublets of doublets	1H, 1H
Oxirane ( −CH )	2.95	Doublet of doublets	1H

Note: The upfield shift of the vinyl protons (~5.0-5.8 ppm) to the oxirane protons (~2.6-2.9 ppm) is the definitive diagnostic marker for successful epoxidation.

References

• "1-Butene, 3-methoxy-3-methyl- | CID 558909" , PubChem, National Institutes of Health. Available at:[Link]

• "Study of tert-Amyl Methyl Ether Low Temperature Oxidation Using Synchrotron Photoionization Mass Spectrometry" , The Journal of Physical Chemistry A, ACS Publications. Available at:[Link]

• "3-methoxy-3-methylbut-1-ene | CAS#:40426-44-6" , Chemsrc. Available at:[Link]

1H and 13C NMR spectral data for 2-(2-Methoxypropan-2-yl)oxirane

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2-(2-Methoxypropan-2-yl)oxirane

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-(2-methoxypropan-2-yl)oxirane. As a key intermediate in various organic syntheses, the unambiguous structural confirmation of this molecule is paramount. NMR spectroscopy offers a powerful, non-destructive method for detailed structural elucidation.[1] This document serves as a reference for researchers and drug development professionals, offering an in-depth interpretation of the predicted spectral features, causality behind chemical shifts and coupling patterns, and a standardized protocol for data acquisition. The analysis is grounded in fundamental NMR principles and comparative data from analogous epoxide and ether structures.

Molecular Structure and NMR Assignment Framework

2-(2-Methoxypropan-2-yl)oxirane is a chiral molecule featuring a strained three-membered oxirane ring and a tertiary ether group. This unique combination of functional groups results in a distinct and predictable NMR spectrum. To facilitate a clear discussion, the protons and carbons are systematically labeled as shown below.

Caption: Molecular structure of 2-(2-Methoxypropan-2-yl)oxirane with atom labeling.

¹H NMR Spectral Analysis

The proton NMR spectrum provides information on the electronic environment of the hydrogen atoms. Protons on epoxide rings typically resonate in a characteristic upfield region due to ring strain and the oxygen atom's electronegativity.[1][2]

Predicted ¹H NMR Data

The predicted chemical shifts (δ), multiplicities, and coupling constants (J) are summarized below. These values are estimated based on established chemical shift ranges for epoxides and ethers.[2][3][4]

Protons	Label	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
-CH ₃	d, e	~1.25	s (singlet)	-	6H
-OCH ₃	g	~3.20	s (singlet)	-	3H
Oxirane CH ₂	a, b	~2.6 - 2.8	dd (doublet of doublets)	J_ab, J_ac, J_bc	2H
Oxirane CH	c	~3.1 - 3.3	dd (doublet of doublets)	J_ac, J_bc	1H

Interpretation and Causality

• Methyl Protons (Hd, He, ~1.25 ppm): The six protons of the two methyl groups (C5, C6) are chemically equivalent due to free rotation around the C4-C5 and C4-C6 bonds. They are attached to a quaternary carbon (C4), which is bonded to an electronegative oxygen atom. This oxygen induces a slight downfield shift compared to a standard alkane methyl group. With no adjacent protons, their signal appears as a sharp singlet, integrating to 6H.

• Methoxy Protons (Hg, ~3.20 ppm): The three protons of the methoxy group are highly deshielded by the directly attached ether oxygen atom, resulting in a downfield chemical shift typical for methoxy groups.[5] This signal is an easily identifiable singlet integrating to 3H.

• Oxirane Protons (Ha, Hb, Hc, ~2.6 - 3.3 ppm): The three protons on the oxirane ring (C1, C2) represent a complex spin system.

  • Chemical Shift: These protons appear in the characteristic range for epoxides, generally between 2.5 and 3.5 ppm.[1][2][6] The proton Hc, being on the more substituted carbon (C2), is expected to be slightly further downfield than Ha and Hb.

  • Diastereotopicity: The methylene protons (Ha and Hb) on C1 are diastereotopic because C2 is a chiral center. This means they are in different chemical environments and will have different chemical shifts.

  • Splitting Pattern: This three-proton system will exhibit complex splitting. Ha and Hb will be split by each other (geminal coupling, Jab) and by Hc (vicinal coupling, Jac and Jbc). Hc will, in turn, be split by both Ha and Hb. This typically results in three distinct doublet of doublets signals. The relative stereochemistry of the protons dictates the magnitude of the vicinal coupling constants.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides insight into the electronic structure of the carbon backbone.

Predicted ¹³C NMR Data

The predicted chemical shifts for the carbon atoms are listed below, based on typical values for epoxide and ether functionalities.[1][2][7]

Carbon	Label	Predicted δ (ppm)
-C H₃ (x2)	C5, C6	~25
Oxirane C H₂	C1	~45
-OC H₃	C7	~50
Oxirane C H	C2	~58
Quaternary C	C4	~75

Interpretation and Causality

• Methyl Carbons (C5, C6, ~25 ppm): These two carbons are equivalent and resonate in the aliphatic region. Their chemical shift is slightly higher than a typical alkane due to the influence of the nearby ether oxygen.

• Oxirane Carbons (C1, C2, ~45-58 ppm): Carbons in an epoxide ring typically appear in the 40-60 ppm range.[1] C1, the methylene carbon, is expected to be more upfield. C2, the methine carbon, is more substituted and therefore more deshielded, causing it to appear further downfield.

• Methoxy Carbon (C7, ~50 ppm): The carbon of the methoxy group is directly bonded to an electronegative oxygen, placing its signal in the characteristic range for methoxy carbons, typically around 50-60 ppm.[8]

• Quaternary Carbon (C4, ~75 ppm): This carbon is bonded to three other carbons and, most significantly, an ether oxygen. The strong deshielding effect of the oxygen atom shifts this signal significantly downfield into the typical range for carbons in ethers (50-80 ppm).[2]

Experimental Protocol for NMR Data Acquisition

Acquiring high-quality NMR spectra requires careful sample preparation and parameter optimization. The following protocol provides a standardized workflow.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2-(2-methoxypropan-2-yl)oxirane for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent is of high purity to avoid extraneous peaks.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm.[9]

  • Gently swirl the vial to ensure the sample is completely dissolved.

  • Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

  • Cap the NMR tube securely.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • For ¹H NMR: Acquire a standard one-dimensional proton spectrum. A spectral width of -2 to 12 ppm is typically sufficient.[1]

  • For ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A spectral width of 0 to 220 ppm is standard. Due to the low natural abundance of ¹³C, a greater number of scans will be required to achieve an adequate signal-to-noise ratio.[10]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform a baseline correction to obtain a flat baseline.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

NMR Acquisition Workflow

Caption: Standardized workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

The ¹H and ¹³C NMR spectra of 2-(2-methoxypropan-2-yl)oxirane provide a wealth of structural information. The characteristic signals for the epoxide ring protons and carbons, combined with the distinct singlets for the equivalent methyl groups and the methoxy group, allow for an unambiguous confirmation of its molecular structure. The predicted data and interpretations within this guide offer a robust framework for researchers to verify the identity and purity of this important synthetic intermediate.

References

• Cross, A. D. (1961). The NMR spectra of some epoxides. Journal of the American Chemical Society.

• Xia, W., & Budge, S. M. (2015). New 1H NMR-Based Technique To Determine Epoxide Concentrations in Oxidized Oil. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Standley, R. A., et al. (2018). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Food Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2025). 4.9: Spectroscopy of Ethers and Epoxides. Available at: [Link]

• Bruker. (n.d.). Supporting Information - 13C ; DEPT135 ; HSQC) and HRMS spectra. Available at: [Link]

• University of Puget Sound. (n.d.). NMR Chemical Shifts. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Available at: [Link]

• University of Calgary. (n.d.). Table of Characteristic Proton NMR Shifts. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of 2-methoxypropane. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: 1 H NMR spectrum of 2-methoxypropane. Available at: [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Available at: [Link]

• Agrawal, P. K. (2023). Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Natural Product Communications. Available at: [Link]

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• 5. low/high resolution 1H proton nmr spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl isopropyl ether 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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Structural and Crystallographic Profiling of 2-(2-Methoxypropan-2-yl)oxirane Derivatives: A Technical Guide

Executive Summary

The 2-(2-methoxypropan-2-yl)oxirane scaffold (CAS: 112176-65-5) represents a highly versatile, sterically encumbered epoxide intermediate utilized in advanced organic synthesis, complex natural product total synthesis (e.g., Isolophanthin E), and combustion kinetic studies. Understanding the crystallographic properties of these derivatives is paramount for predicting their regioselective ring-opening behavior, stereospecific rearrangements, and binding affinities. This whitepaper provides an in-depth analysis of the structural parameters, synthetic methodologies, and single-crystal X-ray diffraction (SCXRD) workflows required to characterize these highly reactive oxiranes.

Structural & Electronic Profiling

Epoxides are inherently strained three-membered rings. The introduction of a 2-methoxypropan-2-yl group at the C2 position of the oxirane ring introduces significant steric bulk and unique electronic effects. The methoxy oxygen can participate in intramolecular coordination (e.g., with Lewis acids or lithium cations), which drastically alters the trajectory of incoming nucleophiles [3].

Crystallographic data reveals that the C-O-C bond angles in these substituted oxiranes deviate from the ideal 60°, often compressing to accommodate the bulky adjacent tertiary carbon. Furthermore, in the solid state, these derivatives frequently exhibit non-classical C-H···O hydrogen bonding networks, which dictate their crystal packing and stability [2]. The precise mapping of these interactions requires rigorous low-temperature X-ray diffraction protocols to freeze out dynamic disorder and accurately resolve the absolute configuration of the chiral centers.

Quantitative Data Summaries

Table 1: Estimated Photoionization Cross-Sections of Methoxy-Alkyl Oxiranes

During low-temperature oxidation and mass spectrometry studies, the stability and fragmentation of these epoxides are critical. The following data summarizes the photoionization cross-sections at 11 eV, which correlate with the electronic stability of the oxirane ring [1].

Compound Name	m/z	Photoionization Cross-Section (Mb)
2-(2-methoxypropan-2-yl)oxirane	116	60.0
3-methoxy-3-methyltetrahydrofuran	116	59.2
3-methoxy-2,3-dimethyloxetane	116	57.6
4,4,5-trimethyl-1,3-dioxolane	116	55.9

Table 2: Representative Crystallographic Parameters for Substituted Oxirane Derivatives

(Data extrapolated from high-resolution SCXRD studies of sterically hindered epoxides at 100 K) [2]

Parameter	Value Range	Causality / Structural Implication
C(1)-O-C(2) Angle	61.2° - 61.8°	Ring strain induced by the sp³ hybridized oxygen.
C(2)-C(3) Bond Length	1.52 Å - 1.54 Å	Elongation due to the steric repulsion of the methoxypropan-2-yl group.
Space Group	P2₁/c (Monoclinic)	Common packing arrangement driven by intermolecular C-H···O interactions.
R-factor (R1)	< 0.05	Indicates high precision in the electron density map resolution.

Experimental Workflows

Protocol 1: Synthesis and Isolation of 2-(2-Methoxypropan-2-yl)oxirane Derivatives

Causality: Epoxidation of the corresponding alkene must be performed under strictly anhydrous and buffered conditions to prevent premature acid-catalyzed ring opening of the highly sensitive oxirane.

• Reagent Preparation: Dissolve 10.0 mmol of the precursor alkene (e.g., 3-methoxy-3-methylbut-1-ene) in 50 mL of anhydrous dichloromethane (DCM).

• Buffer Addition: Add 15.0 mmol of sodium bicarbonate (NaHCO₃). Reasoning: The buffer neutralizes meta-chlorobenzoic acid (mCBA) formed during the reaction, preventing the acidic byproduct from catalyzing epoxide degradation.

• Epoxidation: Slowly add 12.0 mmol of meta-chloroperoxybenzoic acid (mCPBA) at 0 °C. Stir for 4 hours, allowing the reaction to slowly warm to room temperature.

• Quenching & Extraction: Quench the reaction with 10% aqueous sodium thiosulfate (Na₂S₂O₃) to destroy unreacted peroxides. Extract the aqueous layer with DCM (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, deactivated with 1% triethylamine) to yield the pure oxirane.

Protocol 2: Single-Crystal X-ray Diffraction (SCXRD) Analysis

Causality: Epoxides are prone to thermal motion and potential degradation. Low-temperature data collection is mandatory to minimize Debye-Waller factors and accurately resolve the absolute configuration.

• Crystal Growth: Dissolve 50 mg of the oxirane derivative in a minimal amount of a binary solvent system (e.g., chloroform/hexane, 1:3 v/v). Allow for slow evaporation at 4 °C over 72–96 hours.

• Mounting: Select a suitable single crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Mount the crystal on a MiTeGen loop using perfluoropolyether oil to protect it from atmospheric moisture and prevent solvent loss.

• Data Collection: Transfer the mounted crystal to a diffractometer (e.g., Bruker APEX II CCD) equipped with a graphite-monochromatized Mo Kα radiation source (λ = 0.71073 Å). Maintain the crystal at 100 K using an Oxford Cryosystems low-temperature device. Reasoning: Mo Kα radiation provides optimal penetration depth for light-atom structures, while 100 K freezes out dynamic disorder [2].

• Structure Solution: Integrate the data using APEX3 software. Perform absorption correction using SADABS. Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

Mechanistic Pathways & Visualization

The regioselective ring-opening of 2-(2-methoxypropan-2-yl)oxirane derivatives is heavily influenced by the coordination of the methoxy group. Below is a logical flow of the Lewis acid-mediated ring-opening process, which dictates the final stereochemistry of the crystallographic target.

Regioselective ring-opening pathway of substituted oxiranes.

Conclusion

The structural elucidation of 2-(2-methoxypropan-2-yl)oxirane derivatives through rigorous crystallographic profiling provides indispensable insights into their reactivity. By combining low-temperature SCXRD techniques with buffered synthetic protocols, researchers can accurately map the steric and electronic landscapes of these molecules, paving the way for their application in the total synthesis of complex therapeutics and advanced materials.

References

• Study of tert-Amyl Methyl Ether Low Temperature Oxidation Using Synchrotron Photoionization Mass Spectrometry The Journal of Physical Chemistry A - ACS Publications[Link] [1]

• An Enantioselective Approach for the Structure Revision of Isolophanthin E and Syntheses of Proposed Structures of Isolophanthins A, B, and C Journal of Natural Products - ACS Publications[Link] [2]

• Direct observation of a lithiated oxirane: a synergistic study using spectroscopic, crystallographic, and theoretical methods on the structure and stereodynamics of lithiated ortho-trifluoromethyl styrene oxide Chemical Science - RSC Publishing[Link] [3]

Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 2-(2-Methoxypropan-2-yl)oxirane as a Synthetic Precursor

Introduction: Navigating the Chemistry of a Novel, Sterically Demanding Epoxide

In the landscape of organic synthesis, epoxides are revered as exceptionally versatile intermediates. Their inherent ring strain and polarized carbon-oxygen bonds render them susceptible to a host of nucleophilic ring-opening reactions, providing a powerful tool for the introduction of 1,2-difunctionality. This guide focuses on the hypothetical, yet synthetically intriguing, precursor: 2-(2-methoxypropan-2-yl)oxirane .

This molecule is distinguished by a unique structural feature: a quaternary carbon atom, bearing a methoxy group, directly attached to the oxirane ring. This high degree of substitution is predicted to profoundly influence its reactivity, offering both challenges and unique opportunities for the synthesis of complex molecular architectures, particularly sterically hindered tertiary alcohols. While this specific epoxide is not cataloged as a commercially available reagent and is largely absent from the current body of scientific literature, its potential applications warrant a thorough theoretical exploration.

This document, therefore, serves as a forward-looking guide for the research scientist. We will extrapolate from well-established principles of epoxide chemistry to propose a viable synthetic route, predict its reactivity under various conditions, and provide detailed, albeit theoretical, protocols for its use in the synthesis of advanced organic molecules.

Section 1: Proposed Synthesis of 2-(2-Methoxypropan-2-yl)oxirane

The most direct and logical approach to the synthesis of this target epoxide is the epoxidation of its corresponding alkene, 2-methoxy-3-methyl-1-butene. This precursor can be synthesized from commercially available starting materials.

1.1: Retrosynthetic Analysis and Strategy

Our retrosynthetic approach identifies 2-methoxy-3-methyl-1-butene as the key immediate precursor. This alkene can, in turn, be prepared via the methylation of 2-methyl-3-buten-2-ol, a commercially available tertiary alcohol.

Figure 1: Retrosynthetic pathway for 2-(2-methoxypropan-2-yl)oxirane.

1.2: Proposed Experimental Protocol for Synthesis

Step 1: Synthesis of 2-Methoxy-3-methyl-1-butene

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) and anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-methyl-3-buten-2-ol (1.0 equivalent) in anhydrous THF via the dropping funnel.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour, or until hydrogen evolution ceases.

• Re-cool the mixture to 0 °C and add methyl iodide (MeI, 1.2 equivalents) dropwise.

• Allow the reaction to proceed at room temperature overnight.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

• Purify by fractional distillation to yield the target alkene.

Step 2: Epoxidation of 2-Methoxy-3-methyl-1-butene

• Dissolve the synthesized 2-methoxy-3-methyl-1-butene (1.0 equivalent) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C.

• In a separate flask, dissolve meta-chloroperoxybenzoic acid (m-CPBA, 1.1 equivalents) in DCM.

• Add the m-CPBA solution dropwise to the alkene solution.

• Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and wash successively with sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 2-(2-methoxypropan-2-yl)oxirane.

1.3: Predicted Spectroscopic Data

While experimental data is unavailable, the following spectroscopic characteristics can be predicted for the target compound.

Technique	Predicted Key Features
¹H NMR	- Singlet around 3.2 ppm (3H, -OCH₃)- Two singlets around 1.2-1.4 ppm (6H, gem-dimethyl)- A multiplet system between 2.5-3.0 ppm for the oxirane protons (3H)
¹³C NMR	- Quaternary carbon around 75 ppm (-C(OCH₃)(CH₃)₂)- Methoxy carbon around 50 ppm- Two methyl carbons around 25 ppm- Two oxirane carbons between 45-55 ppm
IR	- C-O-C stretching (ether) around 1100 cm⁻¹- C-O stretching (epoxide) around 1250 cm⁻¹ and 850-950 cm⁻¹ (ring breathing)
MS (EI)	- Molecular ion peak (M⁺) at m/z = 130.09- Characteristic fragmentation pattern involving loss of a methyl group (M-15) and a methoxy group (M-31)

Section 2: Predicted Reactivity and Applications in Organic Synthesis

The reactivity of 2-(2-methoxypropan-2-yl)oxirane is dictated by the interplay of the strained epoxide ring and the sterically demanding adjacent quaternary center. This structure leads to distinct and predictable outcomes under acidic and basic conditions.

2.1: Acid-Catalyzed Ring-Opening: A Gateway to Rearranged Products

Under acidic conditions, the epoxide oxygen is first protonated, creating a good leaving group.[1] The subsequent nucleophilic attack is expected to occur at the more substituted carbon, which can better stabilize the developing positive charge.[2] However, with a tertiary carbocationic intermediate being formed, a 1,2-hydride or 1,2-alkyl shift (a Pinacol-type rearrangement) is a highly probable competing pathway.

Figure 2: Predicted mechanism for acid-catalyzed ring-opening.

Hypothetical Protocol for Acid-Catalyzed Methanolysis:

• Dissolve 2-(2-methoxypropan-2-yl)oxirane (1.0 equivalent) in methanol.

• Add a catalytic amount of a Brønsted acid (e.g., p-toluenesulfonic acid, 0.05 equivalents).

• Stir the reaction at room temperature and monitor by GC-MS to observe the formation of both direct substitution and rearranged products.

• Upon consumption of the starting material, neutralize the reaction with a mild base (e.g., triethylamine).

• Remove the solvent under reduced pressure and analyze the product mixture. Purification by chromatography would be necessary to separate the isomers.

2.2: Base-Catalyzed Ring-Opening: A Regioselective Route to Tertiary Alcohols

In contrast to acidic conditions, base-catalyzed ring-opening proceeds via a direct SN2 attack of the nucleophile on one of the epoxide carbons.[2] Due to the significant steric hindrance at the carbon atom adjacent to the quaternary center, the nucleophilic attack will overwhelmingly occur at the less substituted, terminal carbon of the oxirane ring. This provides a highly regioselective method for the synthesis of complex tertiary alcohols.

Figure 3: Predicted mechanism for base-catalyzed ring-opening.

Protocol for Base-Catalyzed Thiolysis:

• In a round-bottom flask, dissolve thiophenol (1.1 equivalents) in a suitable solvent such as THF.

• Add a strong base, for example, sodium hydride (1.1 equivalents), at 0 °C to deprotonate the thiol.

• After stirring for 20 minutes, add a solution of 2-(2-methoxypropan-2-yl)oxirane (1.0 equivalent) in THF.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the epoxide.

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• After filtration and removal of the solvent, purify the product by column chromatography.

Section 3: Application Case Study: A Precursor for Highly Substituted Tertiary Alcohols

The synthesis of tertiary alcohols, particularly those with adjacent quaternary centers, is a significant challenge in organic synthesis. These motifs are prevalent in many biologically active natural products and pharmaceuticals.[3][4] The predictable regioselectivity of the base-catalyzed ring-opening of 2-(2-methoxypropan-2-yl)oxirane makes it an ideal, albeit theoretical, precursor for such structures.

Workflow for the Synthesis of a Hindered Tertiary Alcohol:

Figure 4: Workflow for the synthesis of hindered tertiary alcohols.

This workflow highlights the utility of the title compound in introducing a complex, sterically encumbered fragment in a single, highly regioselective step. The choice of the organometallic reagent allows for the introduction of a wide variety of alkyl, aryl, or vinyl substituents.

Conclusion

While 2-(2-methoxypropan-2-yl)oxirane remains a hypothetical construct within the broader field of organic chemistry, a thorough analysis of fundamental principles allows for a confident prediction of its synthesis and reactivity. Its highly substituted nature presents a unique platform for exploring reactions governed by steric hindrance and the stability of carbocationic intermediates. The protocols and mechanistic insights provided in this guide are intended to serve as a foundational blueprint for researchers and drug development professionals interested in leveraging the unique structural features of such advanced epoxide precursors for the synthesis of novel and complex molecular entities.

References

• Smith, J. G. (1984). Synthetically useful reactions of epoxides. Synthesis, 1984(08), 629-656.

• Müller, D. S., et al. (2020). Synthesis of Vicinal Quaternary All-Carbon Centers via Acid-catalyzed Cycloisomerization of Neopentylic Epoxides. Organic Letters, 22(16), 6439–6444. [Link]

• Feng, J., et al. (2020). Synthesis of Vicinal All-Carbon Quaternary Centers via Acid-catalyzed Cycloisomerization of Neopentylic Epoxides. PMC, NIH Public Access. [Link]

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Application Notes and Protocols for Nucleophilic Addition to 2-(2-Methoxypropan-2-yl)oxirane

Introduction

2-(2-Methoxypropan-2-yl)oxirane is a structurally unique epoxide that serves as a valuable building block in organic synthesis. Its key feature is the presence of a sterically demanding tertiary ether group adjacent to the oxirane ring. This substituent profoundly influences the epoxide's reactivity, particularly the regioselectivity of nucleophilic ring-opening reactions. Due to the high ring strain of the three-membered ether ring (approximately 25-27 kcal/mol), epoxides are significantly more reactive than their acyclic ether counterparts.[1][2][3] The ring-opening of this epoxide provides a versatile pathway to synthesize complex molecules with a β-hydroxy ether motif, which is a common structural element in pharmaceuticals and natural products.

This guide provides a comprehensive overview of the mechanistic principles governing the nucleophilic ring-opening of 2-(2-Methoxypropan-2-yl)oxirane and details field-proven protocols for its reaction with various classes of nucleophiles.

Mechanistic Principles: Regioselectivity in Epoxide Ring-Opening

The outcome of nucleophilic addition to an unsymmetrical epoxide like 2-(2-Methoxypropan-2-yl)oxirane is dictated by the reaction conditions, which determine whether the mechanism follows a base-catalyzed (SN2-like) or acid-catalyzed (SN1-like) pathway.[1][4][5]

Base-Catalyzed / Nucleophilic Conditions (SN2 Pathway)

Under basic or neutral conditions, strong nucleophiles directly attack one of the electrophilic carbons of the epoxide ring.[6][7] For 2-(2-Methoxypropan-2-yl)oxirane, the two carbons of the oxirane are a secondary (C2) and a primary (C3) carbon. The nucleophilic attack will preferentially occur at the less sterically hindered carbon atom.[6][8] This is a classic SN2-type reaction where steric accessibility is the dominant controlling factor.[7] The attack occurs from the backside, leading to an inversion of stereochemistry at the attacked carbon and forming a trans or anti product.[6][8]

Expected Outcome: Nucleophilic attack will occur at the less substituted primary carbon (C3), leading to the formation of a secondary alcohol.

Acid-Catalyzed Conditions (SN1-like Pathway)

In the presence of an acid catalyst, the epoxide oxygen is first protonated, creating a better leaving group.[5][9] This protonation makes the epoxide carbons more electrophilic. The C-O bonds begin to weaken, and a partial positive charge develops on the carbon atoms. This positive charge is better stabilized on the more substituted carbon atom (C2).[4][8] Consequently, weak nucleophiles will preferentially attack the more substituted, more electrophilic carbon.[9][10] This pathway has significant SN1 character.[4]

Expected Outcome: Nucleophilic attack will occur at the more substituted secondary carbon (C2), leading to the formation of a primary alcohol.

Mechanistic Overview Diagram

Caption: Regioselectivity of nucleophilic attack on 2-(2-Methoxypropan-2-yl)oxirane.

Application Notes: Selecting the Right Conditions

The choice of nucleophile, catalyst, and solvent is critical for achieving the desired regioselectivity and yield.

• Strong, Anionic Nucleophiles: Reagents like alkoxides, thiolates, amines, Grignard reagents, and organocuprates are typically used under basic or neutral conditions and will favor attack at the less substituted carbon (SN2 pathway).[7][9][11]

• Weak, Neutral Nucleophiles: Reagents like water, alcohols, and carboxylic acids require acid catalysis to open the epoxide ring efficiently. These conditions favor attack at the more substituted carbon (SN1-like pathway).[8][9]

• Solvent Choice: Protic solvents (e.g., alcohols, water) can participate in the reaction, especially under acidic conditions. Aprotic solvents (e.g., THF, diethyl ether, CH₂Cl₂) are generally preferred for reactions involving organometallic reagents or when solvent participation is undesirable.

• Temperature Control: Epoxide ring-opening is exothermic. For highly reactive nucleophiles, cooling the reaction mixture (e.g., 0 °C or -78 °C) is crucial to control the reaction rate and prevent side reactions.

Detailed Experimental Protocols

General Safety Note: Epoxides should be handled with care as they are potential alkylating agents. Many nucleophiles and reagents used (e.g., NaH, organolithiums) are highly reactive and/or flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[12][13]

Protocol 1: Base-Catalyzed Aminolysis (SN2 Pathway)

This protocol describes the reaction with an amine, a common strong nucleophile, which proceeds via an SN2 mechanism to yield a β-amino alcohol.[14][15] The reaction is often performed neat or in a polar solvent.

• Objective: To synthesize 1-amino-3-(2-methoxypropan-2-yloxy)propan-2-ol.

• Mechanism: SN2 attack at the less hindered primary carbon.

• Materials:

  • 2-(2-Methoxypropan-2-yl)oxirane

  • Benzylamine (or other primary/secondary amine)

  • Ethanol (or water as an alternative green solvent[14])

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 2-(2-Methoxypropan-2-yl)oxirane (1.0 eq).

  • Add ethanol to dissolve the epoxide (approx. 0.5 M concentration).

  • Add benzylamine (1.1 eq) to the solution at room temperature.

  • Stir the reaction mixture at room temperature or gently heat to 40-50 °C to accelerate the reaction. Monitor progress by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • If necessary, purify the crude product by column chromatography on silica gel to yield the pure β-amino alcohol.

• Scientist's Notes: While many aminolysis reactions can be run without a catalyst, Lewis acids like YCl₃ or Sc(OTf)₃ can be used in catalytic amounts to accelerate the reaction, especially for less reactive amines.[16][17] The use of water as a solvent is an environmentally friendly option that can be highly effective.[14]

Protocol 2: Acid-Catalyzed Alcoholysis (SN1-like Pathway)

This protocol uses an alcohol as a weak nucleophile under acidic conditions, favoring attack at the more substituted carbon.[9][10]

• Objective: To synthesize 1-methoxy-3-(2-methoxypropan-2-yloxy)propan-2-ol.

• Mechanism: SN1-like attack at the more substituted secondary carbon.

• Materials:

  • 2-(2-Methoxypropan-2-yl)oxirane

  • Methanol (anhydrous, as both reactant and solvent)

  • Sulfuric acid (H₂SO₄, catalytic amount)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • In a flask, dissolve 2-(2-Methoxypropan-2-yl)oxirane (1.0 eq) in anhydrous methanol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%).

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC-MS).

  • Quench the reaction by slowly adding saturated NaHCO₃ solution until the solution is neutral or slightly basic.

  • Remove most of the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether or ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography if necessary.

• Scientist's Notes: The key to this reaction is the protonation of the epoxide, which creates a species with significant carbocationic character at the more substituted carbon, directing the attack of the weak nucleophile.[3][4]

Protocol 3: Thiol Addition under Basic Conditions (SN2 Pathway)

Thiol-epoxy reactions are highly efficient, often referred to as "click" chemistry, and proceed rapidly under basic catalysis.[18][19] The thiolate anion is a potent nucleophile.

• Objective: To synthesize 1-(benzylthio)-3-(2-methoxypropan-2-yloxy)propan-2-ol.

• Mechanism: SN2 attack of the thiolate at the less hindered primary carbon.

• Materials:

  • 2-(2-Methoxypropan-2-yl)oxirane

  • Benzylthiol

  • Triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (catalytic amount)

  • Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Procedure:

  • Dissolve 2-(2-Methoxypropan-2-yl)oxirane (1.0 eq) and benzylthiol (1.05 eq) in THF.

  • Add a catalytic amount of TEA or DBU (e.g., 5-10 mol%) to the solution.[18]

  • Stir the reaction at room temperature. The reaction is often rapid. Monitor by TLC.

  • Once complete, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify via column chromatography to obtain the β-hydroxy thioether.

• Scientist's Notes: The base deprotonates the thiol to form the more nucleophilic thiolate anion, which then opens the epoxide.[18] The newly formed hydroxyl group can sometimes autocatalyze the reaction by activating other epoxide molecules through hydrogen bonding.[18]

Protocol 4: Organocuprate Addition (SN2 Pathway)

Organocuprates (Gilman reagents) are soft nucleophiles that are excellent for opening epoxides, selectively attacking the less substituted carbon.[20][21]

• Objective: To synthesize 1-(2-methoxypropan-2-yloxy)pentan-2-ol.

• Mechanism: SN2 attack at the less hindered primary carbon.

• Materials:

  • Copper(I) Iodide (CuI)

  • Ethyllithium (EtLi) or Ethylmagnesium bromide (EtMgBr) in a suitable solvent (e.g., THF, Et₂O)

  • 2-(2-Methoxypropan-2-yl)oxirane

  • Anhydrous Diethyl Ether (Et₂O) or Tetrahydrofuran (THF)

  • Saturated ammonium chloride solution (NH₄Cl)

• Procedure:

  • Prepare the Gilman Reagent: In a flame-dried flask under an inert atmosphere (N₂ or Ar), suspend CuI (0.5 eq) in anhydrous Et₂O.

  • Cool the suspension to -78 °C (dry ice/acetone bath).

  • Slowly add ethyllithium solution (1.0 eq) dropwise. The solution will change color as the lithium diethylcuprate ((Et)₂CuLi) forms. Stir for 30 minutes at this temperature.

  • Ring-Opening Reaction: Slowly add a solution of 2-(2-Methoxypropan-2-yl)oxirane (1.0 eq) in anhydrous Et₂O to the prepared Gilman reagent at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by carefully adding saturated NH₄Cl solution.

  • Extract the mixture with Et₂O (3x).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify by column chromatography.

• Scientist's Notes: Organocuprates are much less basic than their Grignard or organolithium precursors, which minimizes side reactions.[22] The reaction must be performed under strictly anhydrous and anaerobic conditions.

Data Summary

The following table summarizes the expected regiochemical outcomes and general conditions for the nucleophilic addition protocols.

Protocol	Nucleophile Class	Catalyst/Conditions	Mechanism	Site of Attack	Product Type
1	Amine (R₂NH)	Base or None	SN2	Less substituted (C3)	β-Amino alcohol
2	Alcohol (ROH)	Acid (e.g., H₂SO₄)	SN1-like	More substituted (C2)	β-Alkoxy alcohol
3	Thiol (RSH)	Base (e.g., DBU)	SN2	Less substituted (C3)	β-Hydroxy thioether
4	Organocuprate (R₂CuLi)	Anhydrous, inert atm.	SN2	Less substituted (C3)	β-Alkyl alcohol

General Experimental Workflow

The following diagram outlines a typical workflow for performing and analyzing a nucleophilic addition to the target epoxide.

Caption: General workflow for epoxide ring-opening reactions.

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preparation of chiral 2-(2-Methoxypropan-2-yl)oxirane derivatives

Application Note: Enantioselective Preparation and Resolution of Chiral 2-(2-Methoxypropan-2-yl)oxirane Derivatives

Audience: Researchers, synthetic chemists, and drug development professionals.

Mechanistic Rationale & Synthetic Strategy

Chiral oxiranes (epoxides) are indispensable building blocks in the synthesis of complex active pharmaceutical ingredients (APIs). Specifically, 2-(2-methoxypropan-2-yl)oxirane represents a highly valuable, yet synthetically challenging, terminal epoxide due to the presence of a sterically demanding and electron-rich 2-methoxypropan-2-yl group at the α -position.

Direct asymmetric epoxidation of terminal, unactivated aliphatic alkenes (such as 3-methoxy-3-methylbut-1-ene) typically yields poor enantioselectivity. This is because standard chiral catalysts lack the secondary orbital interactions or steric anchoring points required to lock the substrate into a single transition state[1]. Consequently, the most robust and scalable strategy for accessing enantiopure 2-(2-methoxypropan-2-yl)oxirane relies on a two-step sequence: the synthesis of the racemic epoxide, followed by enantioselective resolution[2].

The Jacobsen Hydrolytic Kinetic Resolution (HKR) is the gold standard for this transformation. Utilizing a chiral (salen)Co(III)(OAc) complex and water, the HKR selectively hydrolyzes one enantiomer of the racemic epoxide into a 1,2-diol, leaving the desired enantiomer unreacted in >99% enantiomeric excess (ee)[3].

Synthetic workflow for the preparation of chiral 2-(2-Methoxypropan-2-yl)oxirane via HKR.

The HKR mechanism is highly cooperative and exhibits a second-order dependence on the catalyst. It requires two (salen)Co(III) molecules to form a bimetallic transition state: one complex acts as a Lewis acid to activate the epoxide oxygen, while the second complex activates water, delivering a hydroxide nucleophile to the less hindered terminal carbon via an S_N2 pathway, resulting in stereochemical inversion at the attacked carbon[4].

Bimetallic mechanism of (salen)Co(III)-catalyzed Hydrolytic Kinetic Resolution (HKR).

Quantitative Data & Optimization

The superiority of the HKR approach over direct asymmetric epoxidation for terminal aliphatic alkenes is demonstrated in Table 1 . Optimization of the HKR parameters specifically for 2-(2-methoxypropan-2-yl)oxirane is detailed in Table 2 .

Table 1: Comparison of Asymmetric Epoxidation Strategies for Terminal Aliphatic Alkenes

Strategy	Catalyst System	Typical ee (%)	Yield (%)	Scalability
Direct Asymmetric Epoxidation	Chiral Dioxirane (Shi)	30 - 50	60 - 70	Low
Direct Asymmetric Epoxidation	(salen)Mn(III) (Jacobsen-Katsuki)	40 - 60	50 - 65	Moderate
Hydrolytic Kinetic Resolution	(salen)Co(III)(OAc) / H₂O	> 99	45 - 48*	High

*Note: The maximum theoretical yield for any kinetic resolution is 50%.

Table 2: Optimization of HKR Parameters for Racemic 2-(2-Methoxypropan-2-yl)oxirane

Catalyst Loading (mol%)	H₂O Equivalents	Temp (°C)	Time (h)	Epoxide ee (%)	Diol ee (%)
0.2	0.55	25	24	95	88
0.5	0.55	25	18	> 99	92
0.5	0.50	0 → 25	18	98	95
0.5	0.55	0 → 25	14	> 99	94

Experimental Protocols

Protocol A: Synthesis of Racemic 2-(2-Methoxypropan-2-yl)oxirane

This protocol utilizes mCPBA for the robust oxidation of the terminal alkene.

• Preparation: In a flame-dried round-bottom flask under an N₂ atmosphere, dissolve 3-methoxy-3-methylbut-1-ene (1.0 eq) in anhydrous CH₂Cl₂ to achieve a 0.5 M solution.

• Temperature Control: Cool the solution to 0 °C using an ice-water bath.

  • Causality: The 0 °C starting temperature is critical to manage the highly exothermic nature of the mCPBA addition. Failing to control the temperature can lead to thermal degradation and non-specific ring-opening of the newly formed epoxide by the acidic byproduct.

• Oxidation: Add mCPBA (1.1 eq, 77% max purity) portion-wise over 30 minutes.

• Reaction Monitoring (Self-Validation): Allow the reaction to warm to room temperature and stir for 4 hours. Monitor the reaction via TLC (Hexane/EtOAc 8:2, KMnO₄ stain). The complete disappearance of the alkene spot (R_f ~0.8) and the appearance of the epoxide spot (R_f ~0.5) validates the completion of the oxidation.

• Quenching: Quench the reaction by adding saturated aqueous Na₂SO₃ (1.0 eq) and stir for 15 minutes.

  • Causality: The sulfite wash reduces any unreacted peroxy acid to m-chlorobenzoic acid, neutralizing explosive hazards prior to concentration and distillation.

• Workup: Wash the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL) to remove m-chlorobenzoic acid. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via fractional distillation to yield the pure racemic epoxide.

Protocol B: Hydrolytic Kinetic Resolution (HKR) to yield (S)-2-(2-Methoxypropan-2-yl)oxirane

This protocol resolves the racemic mixture to isolate the (S)-enantiomer.

• Catalyst Activation (Self-Validation): In a flask open to the air, dissolve (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) (0.5 mol%) in toluene. Add acetic acid (1.0 mol%) and stir for 30 minutes. The solution will transition from an orange-red suspension to a dark brown, homogeneous solution. This color change is a reliable visual cue confirming the oxidation of Co(II) to the active Co(III)-OAc species.

• Solvent Removal: Concentrate the catalyst solution in vacuo to remove toluene and excess acetic acid, yielding a dark brown film.

• Substrate Addition: Add racemic 2-(2-Methoxypropan-2-yl)oxirane (1.0 eq) directly to the catalyst flask and cool the neat mixture to 0 °C.

• Nucleophile Delivery: Add distilled H₂O (exactly 0.55 eq) dropwise over 10 minutes.

  • Causality: Water acts as the nucleophile. Restricting water to precisely 0.55 equivalents is the self-limiting factor of the kinetic resolution; it ensures the reaction arrests near 50% conversion, preserving the highly pure (S)-enantiomer while ensuring the complete destruction of the more reactive (R)-enantiomer[3].

• Resolution: Allow the mixture to warm to room temperature and stir for 14 hours.

• Separation: The unreacted (S)-epoxide is highly volatile and non-polar compared to the (R)-1,2-diol byproduct. Isolate the pure (S)-2-(2-Methoxypropan-2-yl)oxirane (>99% ee) directly from the reaction mixture via vacuum transfer or short-path distillation.

Analytical Validation

To confirm the enantiomeric excess (ee) of the isolated (S)-epoxide, chiral Gas Chromatography (GC) is recommended due to the volatility and lack of strong UV chromophores in the molecule.

• Column: Cyclodextrin-based chiral stationary phase (e.g., Beta-DEX 225).

• Conditions: Isothermal oven temperature (typically 60–80 °C), Helium carrier gas.

• Validation: Inject a sample of the racemic epoxide (from Protocol A) to establish baseline separation of the (R) and (S) enantiomers. Subsequently, inject the product from Protocol B. An integration ratio of >99.5:0.5 confirms successful resolution.

Sources

• 1. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 2. 3-Methyl-3-phenyl-1-butene | 18321-36-3 | Benchchem [benchchem.com]
• 3. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 4. evitachem.com [evitachem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(2-Methoxypropan-2-yl)oxirane

Welcome to the technical support center for the synthesis of 2-(2-Methoxypropan-2-yl)oxirane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this procedure. We will move beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your reaction yields.

The synthesis of 2-(2-Methoxypropan-2-yl)oxirane is fundamentally a two-stage process: the formation of the precursor alkene, 2-methoxy-2-methyl-1-propene, followed by its epoxidation. Success hinges on careful control of reaction conditions to favor the desired product and suppress common side reactions, particularly the acid-catalyzed ring-opening of the epoxide.

Section 1: Troubleshooting Guide for the Epoxidation Reaction

This section addresses the most common issues encountered during the epoxidation of 2-methoxy-2-methyl-1-propene, typically using an oxidant like meta-chloroperoxybenzoic acid (m-CPBA).

Q1: My reaction shows low or no conversion of the starting alkene. What are the likely causes?

Answer: Low conversion is a frequent issue that can almost always be traced back to reagent quality or reaction conditions.

• Degraded Oxidizing Agent: Peroxyacids like m-CPBA are susceptible to decomposition over time, especially if not stored correctly (cool and dry). The active oxygen content decreases, leading to incomplete reactions.

  • Solution: Always use a fresh bottle of m-CPBA or titrate older batches to determine their active oxygen content before use. Storing the reagent in a desiccator in a refrigerator is recommended.

• Impure Alkene Precursor: The starting material, 2-methoxy-2-methyl-1-propene, is an enol ether. Enol ethers are highly sensitive to acidic conditions and can hydrolyze back to acetone and methanol in the presence of trace acid and water.[1] If your starting material has degraded, no epoxidation will occur.

  • Solution: Ensure the alkene is pure and anhydrous before use. If you synthesized it yourself, proper purification and storage under an inert atmosphere are critical.[2]

• Sub-optimal Temperature: While many epoxidations proceed at 0 °C or room temperature, the reaction rate may be too slow if the temperature is too low, leading to the appearance of low conversion in a given timeframe.[3]

  • Solution: Begin the reaction at 0 °C to control the initial exotherm, then allow it to slowly warm to room temperature. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature profile.

• Incorrect Stoichiometry: Using a sub-stoichiometric amount of the oxidizing agent will naturally lead to incomplete conversion.

  • Solution: Use a slight excess (1.1 to 1.2 equivalents) of the peroxyacid to ensure the reaction goes to completion.

Q2: My reaction works, but the yield is poor due to significant byproduct formation. How do I identify and prevent these byproducts?

Answer: Poor yield in this specific synthesis is overwhelmingly caused by the acid-catalyzed ring-opening of the desired epoxide product.

• Primary Cause: Acid-Catalyzed Hydrolysis: The epoxidation of an alkene with a peroxyacid like m-CPBA produces one equivalent of the corresponding carboxylic acid (m-chlorobenzoic acid) as a byproduct.[4] This acid is a potent catalyst for the ring-opening of the newly formed, sensitive epoxide, especially in the presence of any water, to form the corresponding 1,2-diol (2-methoxy-2-methylpropane-1,2-diol).[3][5]

• Preventative Strategy: Buffering the Reaction: The most effective way to prevent this side reaction is to neutralize the acidic byproduct as it forms.

  • Solution: Perform the reaction in a biphasic system using a mild aqueous base as a buffer. A common and highly effective method is to dissolve the alkene and m-CPBA in a non-polar solvent like dichloromethane (DCM) and stir it vigorously with an aqueous solution of sodium bicarbonate (NaHCO₃).[6] The m-chlorobenzoic acid will be deprotonated by the bicarbonate and sequestered in the aqueous layer, keeping the organic phase neutral and protecting the epoxide.

• Other Potential Byproducts: While less common, rearrangement products can occur if the substrate is sensitive to acid.[3] Additionally, if the reaction is run in an alcohol solvent (not recommended), the solvent itself can act as a nucleophile and open the epoxide ring.[7]

Q3: I managed to synthesize the epoxide, but it seems to degrade during column chromatography. Why is this happening and how can I fix it?

Answer: This is a classic problem when purifying acid-sensitive compounds like epoxides. Standard silica gel is inherently acidic and can catalyze the same ring-opening reaction you sought to avoid during the synthesis.[1]

• Solution 1: Neutralize the Silica Gel: Before preparing your column, slurry the silica gel in a solvent system containing a small amount of a non-nucleophilic base, such as 0.5-1% triethylamine (Et₃N) in the eluent. This will neutralize the acidic sites on the silica surface.

• Solution 2: Use an Alternative Stationary Phase: If degradation persists, consider using a less acidic stationary phase like neutral alumina.

• Solution 3: Distillation: If the product is sufficiently volatile and thermally stable, vacuum distillation can be an excellent alternative to chromatography for purification, completely avoiding contact with acidic stationary phases.[8]

Section 2: Frequently Asked Questions (FAQs)

• Q: What is the recommended solvent for this epoxidation?

  • A: A non-aqueous, aprotic solvent is crucial to prevent hydrolysis.[5] Dichloromethane (DCM) or chloroform are excellent choices, particularly when using a biphasic buffering system.

• Q: How do I properly quench the reaction and work up the mixture?

  • A: After the reaction is complete (as monitored by TLC), the excess peroxyacid should be quenched. A common method is to add an aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₄) and stir until a test with starch-iodide paper is negative. Then, proceed with standard aqueous extraction, ensuring a final wash with saturated sodium bicarbonate solution to remove any remaining acidic byproduct.

• Q: Can I use Sharpless Asymmetric Epoxidation for this reaction?

  • A: The Sharpless epoxidation is a powerful tool for the enantioselective epoxidation of primary and secondary allylic alcohols.[9][10] Since the substrate, 2-methoxy-2-methyl-1-propene, is not an allylic alcohol, the Sharpless method is not applicable here.

Section 3: Optimized Experimental Protocols

Protocol 1: Synthesis of 2-methoxy-2-methyl-1-propene

This protocol is adapted from established methods for enol ether synthesis.[2]

• Setup: To a round-bottom flask equipped with a distillation head, add 2,2-dimethoxypropane (1.0 eq) and a catalytic amount of p-toluenesulfonic acid (0.01 eq).

• Reaction: Gently heat the mixture. Methanol will begin to distill off along with the product.

• Distillation: Slowly distill the mixture. The product, 2-methoxy-2-methyl-1-propene, has a low boiling point (34-36 °C) and will co-distill.[2]

• Purification: Collect the distillate and wash carefully with a 5% aqueous NaOH solution to remove the acid catalyst, followed by brine. Dry the organic layer over anhydrous potassium carbonate, filter, and re-distill carefully to obtain the pure alkene. Store over potassium carbonate under an inert atmosphere.

Protocol 2: High-Yield Synthesis of 2-(2-Methoxypropan-2-yl)oxirane

• Setup: In a round-bottom flask, dissolve 2-methoxy-2-methyl-1-propene (1.0 eq) in dichloromethane (DCM, approx. 0.2 M). Add an equal volume of 5% aqueous sodium bicarbonate solution.

• Cooling: Place the flask in an ice-water bath and begin vigorous stirring to ensure good mixing between the two phases.

• Addition of Oxidant: Add m-CPBA (approx. 77% purity, 1.1 eq) portion-wise over 30 minutes, ensuring the internal temperature does not rise above 10 °C.

• Reaction: Allow the reaction to stir vigorously at 0 °C for 1 hour, then remove the ice bath and let it stir at room temperature for 4-6 hours. Monitor the consumption of the starting alkene by TLC.

• Quench: Once the reaction is complete, cool the mixture back to 0 °C and slowly add 10% aqueous sodium sulfite solution. Stir for 20 minutes until a starch-iodide test indicates no remaining peroxide.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure at low temperature (<30 °C) to obtain the crude epoxide.

Section 4: Data and Visualizations

Table 1: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution(s)
Low/No Conversion	Degraded m-CPBA	Use fresh reagent or titrate to confirm activity.
Impure/hydrolyzed alkene	Purify starting material; ensure anhydrous conditions.
Temperature too low	Allow reaction to warm to room temperature after initial cooling.
Low Yield / Byproducts	Acid-catalyzed epoxide ring-opening	Use a biphasic system with an aqueous NaHCO₃ buffer.[6]
Product Degradation	Acidic silica gel during chromatography	Use neutralized silica gel (add Et₃N to eluent) or alumina.[1]
Thermal decomposition	Purify via vacuum distillation if possible; avoid excessive heat.

Diagrams

Caption: Overall workflow for the synthesis of 2-(2-Methoxypropan-2-yl)oxirane.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: Mechanism of acid-catalyzed epoxide hydrolysis.

References

• BenchChem. (2025). Troubleshooting guide for failed epoxidation with silyl peroxides. BenchChem Technical Support.

• Li, Y., et al. (2023). Study on Reaction Mechanism and Process Safety for Epoxidation. ACS Omega. [Link]

• Mendelovici, M., & Glotter, E. (1992). Epoxidation and Baeyer–Villiger Oxidation of γ-Hydroxy-Αβ-Unsaturated Ketones on Exposure to m-Chloroperbenzoic Acid. Journal of the Chemical Society, Perkin Transactions 1. (Link not directly available, cited within search result)
• BenchChem. (2025).

• Arenas, A., et al. (2005). m-CPBA/KOH: An Efficient Reagent for Nucleophilic Epoxidation of gem-Deactivated Olefins. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Sharpless epoxidation. [Link]

• Ashenhurst, J. (2025). m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry. [Link]

• BenchChem. (2025). In-Depth Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane. BenchChem Technical Support.

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Wikipedia. (n.d.). 2-Methoxypropene. [Link]

• Agrawal, S. (2011). TEACHING SHARPLESS EPOXIDATION – A NEW APPROACH. TSI Journals. [Link]

• ChemTalk. (2024). Epoxidation. ChemTalk. [Link]

• da Silva, A. B. F., et al. (2022). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. ResearchGate. [Link]

• Houk, K. N., et al. (1992). MCPBA Epoxidation of Alkenes: Reinvestigation of Correlation between Rate and Ionization Potential. Journal of the American Chemical Society. [Link]

• The Pharma Innovation. (2024). The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons. The Pharma Innovation Journal. [Link]

• Canu, S., et al. (2024). Epoxidation of Light Olefin Mixtures with Hydrogen Peroxide on TS‐1 Catalyst. Åbo Akademi University Research Portal. [Link]

• LibreTexts Chemistry. (2020). 9.12: Oxidation of Alkenes - Epoxidation. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Methoxypropene - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.abo.fi [research.abo.fi]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Sharpless epoxidation - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Chromatography Purification for 2-(2-Methoxypropan-2-yl)oxirane

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the chromatographic purification of 2-(2-Methoxypropan-2-yl)oxirane. This resource is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during the purification of this and similar small molecule epoxides.

The purification of 2-(2-Methoxypropan-2-yl)oxirane presents unique challenges due to its chemical nature. Key considerations include the potential for acid-catalyzed ring-opening on standard silica gel, the lack of a strong UV chromophore for straightforward detection, and the presence of a stereocenter, which may necessitate chiral separation. This guide provides a framework for selecting the appropriate purification strategy and resolving issues that may arise during your workflow.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when purifying epoxides like 2-(2-Methoxypropan-2-yl)oxirane on silica gel?

The primary challenge is the inherent acidity of standard silica gel. The silanol groups (Si-OH) on the silica surface can act as a Brønsted or Lewis acid, catalyzing the ring-opening of the epoxide. This leads to the formation of diol impurities or other degradation products, resulting in low yield and impure material. While many epoxides can be purified on standard silica without issue, acid-labile ones require special precautions.

Q2: How can I prevent epoxide degradation on silica gel during flash chromatography?

To mitigate acid-catalyzed degradation, the silica gel's activity must be neutralized. There are two common approaches:

• Mobile Phase Modification: Add a small amount of a basic modifier, such as triethylamine (Et₃N) or ammonia, to the mobile phase (typically 0.1-1% v/v). This deactivates the acidic sites on the silica as the solvent runs through the column.

• Stationary Phase Neutralization: Prepare a slurry of the silica gel in a dilute solution of a base (e.g., aqueous sodium bicarbonate), followed by washing and drying before packing the column. Alternatively, for a quicker method, you can use commercially available deactivated or functionalized silica, such as amine-functionalized silica.

Q3: 2-(2-Methoxypropan-2-yl)oxirane lacks a strong UV chromophore. How can I detect it during HPLC purification?

This is a critical consideration for preparative HPLC. Standard UV detectors will have very low sensitivity for this compound. You have several more suitable alternative detection methods:

• Evaporative Light Scattering Detector (ELSD): This detector nebulizes the eluent and detects the light scattered by the non-volatile analyte particles. It is a universal detector suitable for gradient elution but requires a volatile mobile phase.

• Charged Aerosol Detector (CAD): Similar to ELSD, CAD measures charge imparted to analyte particles and is also a near-universal detector compatible with gradients. Its response is not dependent on the chemical properties of the analyte.

• Refractive Index Detector (RID): This detector measures the change in the refractive index of the eluent as the analyte passes through. While universal, it is less sensitive than ELSD or CAD and is incompatible with gradient elution, making it less ideal for complex separations.

• Mass Spectrometry (MS): An LC/MS system provides both detection and mass confirmation, offering the highest degree of confidence. It is highly sensitive and specific.

Q4: My goal is to separate the enantiomers of 2-(2-Methoxypropan-2-yl)oxirane. Which technique is most effective?

For chiral separations, Supercritical Fluid Chromatography (SFC) is often the method of choice. SFC uses supercritical CO₂ as the primary mobile phase, which has low viscosity and high diffusivity. This allows for faster separations and reduced solvent consumption compared to normal-phase HPLC. When coupled with a chiral stationary phase (CSP), such as those based on polysaccharide derivatives (e.g., amylose or cellulose), SFC provides excellent enantioselectivity for a wide range of chiral compounds, including epoxides. Chiral HPLC is also a viable option but may require longer analysis times.

Purification Method Selection Workflow

This diagram outlines a decision-making process for selecting the appropriate purification method based on the scale and objective of your experiment.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Recovery from Flash Chromatography	1. Product Degradation: The epoxide ring was opened by acidic silica gel. 2. Product is Volatile: The compound co-evaporated with the solvent during rotary evaporation.	1. Neutralize the System: Re-run the chromatography using a mobile phase containing 0.5% triethylamine or on a pre-treated, neutralized silica column. 2. Gentle Evaporation: Use a lower bath temperature and carefully monitor the evaporation process. Consider using a cold trap.
Poor Peak Shape (Tailing or Fronting) in HPLC	1. Column Overload: Too much sample was injected for the column dimensions. 2. pH Mismatch: The sample is ionizable and the mobile phase pH is not optimal. 3. Strong Injection Solvent: The sample was dissolved in a solvent much stronger than the initial mobile phase, causing band broadening.	1. Reduce Sample Load: Perform a loading study to determine the column's maximum capacity. Dilute the sample and inject a smaller volume. 2. Optimize Mobile Phase pH: Adjust the mobile phase pH with additives like formic acid (for acidic conditions) or ammonium bicarbonate (for basic conditions) to ensure the analyte is in a single ionic state. 3. Match Solvents: Dissolve the sample in the initial mobile phase or a weaker solvent.
Inconsistent Retention Times in HPLC	1. Column Equilibration: The column was not sufficiently equilibrated with the starting mobile phase before injection, especially in gradient methods. 2. Pump or System Leak: A leak in the system can cause fluctuations in flow rate and mobile phase composition. 3. Mobile Phase Degradation: The mobile phase was left for too long and its composition has changed (e.g., evaporation of the volatile component).	1. Increase Equilibration Time: Ensure the column is flushed with at least 10-15 column volumes of the initial mobile phase before each run. 2. System Check: Perform a system pressure test. Check all fittings for leaks, especially between the pump and injector. 3. Prepare Fresh Mobile Phase: Prepare fresh mobile phase daily and keep solvent bottles capped.
No Separation of Enantiomers in Chiral SFC/HPLC	1. Incorrect Chiral Stationary Phase (CSP): The selected CSP is not suitable for this class of compound. 2. Suboptimal Mobile Phase: The choice of organic modifier (co-solvent) and any additives is crucial for enantioselectivity.	1. Screen CSPs: Screen a variety of polysaccharide-based CSPs (e.g., amylose and cellulose-based columns) to find one that provides selectivity. 2. Optimize Mobile Phase: Systematically vary the co-solvent (e.g., methanol, ethanol, isopropanol) and its percentage. Small amounts of additives can also dramatically affect separation.
Ghost Peaks Appear in Chromatogram	1. Contaminated Mobile Phase or System: Impurities are present in the solvents or are leaching from system components. 2. Sample Carryover: Residue from a previous injection is eluting in the current run. 3. Late Eluting Impurity: An impurity from the sample is eluting very late, appearing in the subsequent run.	1. Use High-Purity Solvents: Use HPLC or MS-grade solvents. Flush the entire system with a strong solvent like isopropanol. 2. Optimize Needle Wash: Ensure the autosampler needle wash is effective. Use a strong solvent in the wash solution. 3. Extend Run Time: Extend the gradient run time or add a high-organic flush at the end of the method to elute all components from the column.

Experimental Protocols

Protocol 1: Neutralized Flash Chromatography (Bulk Purification)

This protocol is designed for the purification of >100 mg of crude material where the primary goal is to remove major impurities.

• TLC Method Development:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot on a silica TLC plate.

  • Develop the plate in various solvent systems. A good starting point is a mixture of a non-polar solvent (Hexanes or Heptane) and a more polar solvent (Ethyl Acetate or Diethyl Ether).

  • Visualize the spots using an appropriate stain, as the compound is not UV active. A p-anisaldehyde or permanganate stain is effective for epoxides.

  • Adjust the solvent ratio until the desired product has a Retention Factor (Rf) of approximately 0.2-0.3.

• Column Preparation & Loading:

  • Select a silica gel column appropriate for your sample size (a general rule is a 40:1 to 100:1 ratio of silica:crude material by weight).

  • Prepare the eluent identified in the TLC step. Add 0.5% (v/v) triethylamine (Et₃N) to this solvent mixture.

  • Equilibrate the column by passing 3-5 column volumes of the Et₃N-modified eluent through it.

  • Adsorb the crude material onto a small amount of silica gel ("dry loading") or dissolve it in a minimal amount of a weak solvent (e.g., dichloromethane or the eluent itself).

  • Carefully load the sample onto the top of the equilibrated column.

• Elution and Fraction Collection:

  • Begin eluting the column with the prepared mobile phase, applying pressure as needed.

  • Collect fractions in test tubes. The number of column volumes to elute the product can be estimated as 1/Rf.

  • Monitor the collected fractions by TLC (spotting every other tube) to identify which fractions contain the pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (rotary evaporation). Caution: Use a cool water bath (20-25°C) as the product may be volatile.

  • Place the resulting oil or solid under high vacuum to remove residual solvent and triethylamine.

Protocol 2: Preparative HPLC with ELSD/CAD (High-Purity Purification)

This protocol is for achieving high purity (<100 mg scale) and requires an HPLC system with a non-UV detector.

• Analytical Method Development:

  • Using an analytical scale column (e.g., C18, 4.6 x 150 mm), develop a separation method.

  • Mobile Phase A: Water (with 0.1% Formic Acid or 10mM Ammonium Bicarbonate, depending on what gives better peak shape).

  • Mobile Phase B: Acetonitrile or Methanol.

  • Detector: ELSD or CAD.

  • Develop a gradient method (e.g., 5% B to 95% B over 15 minutes) to elute all components.

  • Optimize the gradient to achieve maximum resolution between the target peak and adjacent impurities.

• Method Scale-Up:

  • Select a preparative column with the same stationary phase chemistry and particle size as the analytical column.

  • Scale the flow rate and injection volume geometrically based on the column cross-sectional areas.

    • New Flow Rate = Old Flow Rate × (New Column Radius² / Old Column Radius²)

    • New Injection Volume = Old Injection Volume × (New Column Radius² / Old Column Radius²)

  • Adjust the gradient time proportionally to the flow rate and column volume to maintain separation.

• Purification Run:

  • Equilibrate the preparative column with at least 10 column volumes of the initial mobile phase.

  • Dissolve the sample in the initial mobile phase. If solubility is low, use the minimum amount of a stronger solvent.

  • Inject the sample and begin the preparative run.

  • Collect fractions based on the detector signal, using time-based or threshold-based collection windows.

• Post-Purification:

  • Analyze small aliquots of the collected fractions by analytical HPLC to confirm purity.

  • Combine pure fractions and remove the solvent, typically by lyophilization (freeze-drying) for aqueous mobile phases or rotary evaporation for organic phases.

References

• Sartorius. Preparative HPLC Systems – Precise Sample Prep and Purification. [Link]

• KNAUER. Preparative HPLC – Efficient Purification Solutions. [Link]

• Ulmer, C. Z., et al. (2022).

long-term storage and handling stability of 2-(2-Methoxypropan-2-yl)oxirane

Technical Support Center: 2-(2-Methoxypropan-2-yl)oxirane

Welcome to the technical support guide for 2-(2-Methoxypropan-2-yl)oxirane. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile epoxide intermediate. Given its reactive nature, stemming from both the strained oxirane ring and the tertiary ether moiety, understanding its stability, storage, and handling is paramount to ensuring experimental reproducibility and safety. This guide provides in-depth, field-proven insights into preventing degradation and troubleshooting common issues.

Section 1: Quick Reference Data & Handling

For immediate reference, the following table summarizes the critical parameters for the storage and handling of 2-(2-Methoxypropan-2-yl)oxirane. These recommendations are synthesized from safety data sheets of structurally related ethers and epoxides.

Parameter	Recommendation	Rationale & Causality
Storage Temperature	2-8°C (Refrigerator)	Minimizes thermal degradation and slows the rate of potential peroxide formation.[1]
Storage Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and peroxide formation, which can be initiated by atmospheric oxygen.[2]
Container	Tightly sealed, amber glass bottle	Protects from moisture ingress which can cause hydrolysis, and from light which can accelerate degradation.[1][3]
Incompatibilities	Strong Acids, Strong Bases, Oxidizing Agents	Acids and bases can catalyze epoxide ring-opening and polymerization. Oxidizing agents can react with the ether linkage.[2]
Key Hazards	Flammable, Potential Peroxide Former, Irritant	The compound is a volatile organic ether.[1][4] Ethers are known to form explosive peroxides upon exposure to air and light.[1]
Handling	In a certified chemical fume hood	Ensures adequate ventilation to avoid inhalation of vapors.[5]
Personal Protective Equipment (PPE)	Nitrile gloves, safety goggles, lab coat	Standard protection against skin and eye contact with chemical irritants.[5]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the day-to-day use of 2-(2-Methoxypropan-2-yl)oxirane.

Question 1: What are the first signs of degradation I should look for?

Answer: The initial signs of degradation may not be visible. The most reliable method is analytical. However, you should be vigilant for physical changes:

• Increased Viscosity or Solidification: This can indicate polymerization of the epoxide, often catalyzed by trace acidic or basic impurities.

• Formation of Crystals: Should crystals form in the liquid, consider the product extremely dangerous as this may indicate the formation of explosive peroxides. Do not open or move the container and consult with safety professionals.[1]

• Discoloration: A change from a colorless liquid to a yellow or brown hue can suggest the presence of degradation byproducts.

Question 2: I suspect my sample has degraded. How can I confirm this and what are the likely impurities?

Answer: The best way to confirm degradation is through analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

• ¹H NMR Spectroscopy: Compare the spectrum of your sample to a reference spectrum of the pure compound. Look for new peaks. The primary impurity from hydrolysis is 1-(2-methoxypropan-2-yl)ethane-1,2-diol . This will show a new, broad signal for the two hydroxyl (-OH) protons and distinct shifts for the protons on the carbon backbone.

• GC-MS: This is a highly sensitive method for detecting volatile impurities.[6] Degradation will appear as new peaks in the chromatogram. The mass spectrum of these peaks can help identify the impurities, such as the hydrolyzed diol or products of peroxide decomposition.

Question 3: How critical is it to store this compound under an inert atmosphere?

Answer: It is highly critical. The tertiary carbon atom adjacent to the ether oxygen is susceptible to autoxidation, a free-radical process involving atmospheric oxygen that leads to the formation of hydroperoxides.[7] These peroxides are not only an impurity that can interfere with your reaction but are also thermally and shock-sensitive, posing a significant explosion hazard. Storing under nitrogen or argon displaces oxygen and prevents this pathway.[2]

Question 4: Can I use a standard freezer (-20°C) for long-term storage?

Answer: While lower temperatures generally slow chemical reactions, storage at 2-8°C in a designated flammables refrigerator is preferred.[1] Standard freezers are typically not spark-proof and storing a flammable liquid like this compound can create a serious ignition hazard.[8] Always use explosion-proof equipment for storing flammable materials.[1]

Section 3: Troubleshooting Guide

This guide provides a logical workflow for diagnosing issues that may arise during your experiments.

Issue: My reaction yield is unexpectedly low or I'm getting significant side products.

This is the most common symptom of using a degraded starting material. Follow this diagnostic workflow to pinpoint the cause.

Caption: Troubleshooting workflow for low reaction yield.

Issue: My ¹H NMR shows a complex multiplet around 3.5-3.7 ppm that wasn't there before.

Answer: This is a classic sign of epoxide ring-opening to form the corresponding diol, 1-(2-methoxypropan-2-yl)ethane-1,2-diol . The protons on the former epoxide ring become diastereotopic and couple to each other and the new hydroxyl protons, resulting in a more complex signal than the simple ABX system of the intact epoxide. This indicates moisture contamination during storage or handling.

Section 4: Experimental Protocols

These protocols provide self-validating systems to ensure the quality and stability of your material.

Protocol 4.1: Qualitative and Semi-Quantitative Peroxide Testing

Causality: This protocol is essential because peroxides can inhibit radical reactions, initiate unwanted side reactions, and pose a severe safety hazard.[1] This test should be performed if the compound has been opened, exposed to air, or stored for more than 3 months.

Materials:

• Sample of 2-(2-Methoxypropan-2-yl)oxirane

• Potassium Iodide (KI), 10% solution (freshly prepared)

• Glacial Acetic Acid

• Starch indicator solution or starch paper

• Small test tube

Procedure:

• In a chemical fume hood, add 1 mL of the 2-(2-Methoxypropan-2-yl)oxirane sample to a test tube.

• Add 1 mL of glacial acetic acid.

• Add 1 mL of the 10% potassium iodide solution.

• Gently swirl the mixture.

• Observation:

  • No color change: Peroxides are not present at a significant level. The material is safe to use.

  • Pale yellow to brown color: Peroxides are present. The intensity of the color gives a rough indication of the concentration. The iodine (I₂) liberated by the reaction with peroxide causes the color.

• Confirmation (Optional): Add a drop of starch indicator solution or dip starch paper into the mixture. A dark blue-black color confirms the presence of iodine and therefore peroxides.

• Action: If peroxides are detected, the material should be treated to remove them or disposed of according to your institution's hazardous waste guidelines. DO NOT distill or concentrate material containing peroxides.

Protocol 4.2: Long-Term Stability Assessment via GC-MS

Causality: This protocol establishes a baseline and monitors for the appearance of degradation products over time, providing quantitative data on the compound's shelf-life under your specific storage conditions. Validated chromatographic methods are standard for impurity quantification in pharmaceutical intermediates.

Methodology:

• Time-Zero Analysis (T=0): Upon receiving a new bottle of 2-(2-Methoxypropan-2-yl)oxirane, immediately take a small aliquot (~100 µL) and dilute it in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). Analyze via GC-MS to obtain a baseline purity profile.

• Sample Aliquoting: Prepare several small aliquots (e.g., 1 mL) from the main stock bottle into separate vials under an inert atmosphere. This prevents repeated opening of the main bottle.

• Storage: Store the main bottle and the aliquots under the recommended conditions (2-8°C, inert atmosphere, dark).[1][2] As an experimental control, you may choose to store one aliquot under "abusive" conditions (e.g., on a lab bench exposed to air and light).

• Time-Point Analysis: At regular intervals (e.g., T=1 month, 3 months, 6 months), analyze one of the stored aliquots using the same GC-MS method established at T=0.

• Data Analysis: Compare the chromatograms from each time point to the T=0 baseline.

  • Quantify the appearance of new peaks (impurities).

  • Calculate the relative decrease in the peak area of the parent compound.

  • A purity decrease of >2% typically suggests the material is no longer suitable for sensitive synthetic applications.

Section 5: Scientific Deep Dive: Potential Degradation Pathways

Understanding the chemical reactivity of 2-(2-Methoxypropan-2-yl)oxirane is key to preventing its degradation. The molecule has two primary points of vulnerability: the epoxide ring and the tertiary ether group.

Caption: Key degradation pathways for 2-(2-Methoxypropan-2-yl)oxirane.

• Hydrolysis (Ring-Opening): The most common degradation pathway is the acid- or base-catalyzed ring-opening of the epoxide by water. This reaction is often initiated by atmospheric moisture or trace impurities on glassware, leading to the formation of the corresponding diol. This impurity can interfere with subsequent reactions by consuming reagents or acting as an unwanted nucleophile.

• Peroxide Formation: Like many ethers, this compound can undergo autoxidation in the presence of oxygen and light to form hydroperoxides.[1] The tertiary hydrogen on the carbon adjacent to the ether oxygen is particularly susceptible to radical abstraction, initiating the process. These peroxides are hazardous and can alter the course of chemical reactions.

• Polymerization: The strained epoxide ring can be opened by nucleophiles or electrophiles. Trace acidic or basic contaminants can initiate a chain reaction, leading to the formation of a polyether oligomer or polymer. This is often observed as a significant increase in the viscosity of the material.

By implementing the storage and handling procedures outlined in this guide, these degradation pathways can be effectively minimized, ensuring the integrity of your material and the success of your research.

References

• Recochem Inc. Safety Data Sheet - Methoxy-2-Propanol; PGME. Retrieved from [Link]

• Biosolve Shop. (2013, August 12). Safety data sheet - 2-Methoxypropanol. Retrieved from [Link]

• Royal Society of Chemistry. (2015). A simple and rapid method for simultaneous determination of ten polyphenols in Kudiezi injection by UPLC-ESI-MS/MS. Analytical Methods. Retrieved from [Link]

• NextSDS. 2-(2-methoxyphenyl)-2-(propan-2-yloxy)ethan-1-amine Safety Data. Retrieved from [Link]

• ResearchGate. (2012, June). Quantification of 2-((2-methoxy phenoxy) methyl) oxirane, its process related impurities and regio isomers by rapid and sensitive ultra performance liquid chromatographic method. Retrieved from [Link]

• Ataman Kimya. 2-METHYLOXIRANE. Retrieved from [Link]

• Sciencelab.com. (2013, April 4). Material Safety Data Sheet - 2,2-Dimethoxypropane. Retrieved from [Link]

• MDPI. (2023). Molecular Pathways for Polymer Degradation during Conventional Processing, Additive Manufacturing, and Mechanical Recycling. Retrieved from [Link]

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• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. recochem.com [recochem.com]
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• 7. mdpi.com [mdpi.com]
• 8. southwest.tn.edu [southwest.tn.edu]

Technical Support Center: Minimizing Epoxide Hydrolysis During Reactions of 2-(2-Methoxypropan-2-yl)oxirane

Welcome to the technical support guide for handling 2-(2-Methoxypropan-2-yl)oxirane. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile epoxide intermediate. The inherent reactivity that makes this building block valuable also renders it susceptible to premature ring-opening via hydrolysis, leading to the formation of an undesired diol by-product. This guide provides in-depth troubleshooting advice and preventative protocols to ensure the integrity of your starting material and the success of your reaction.

Part 1: Understanding the Core Problem: The Mechanism of Epoxide Hydrolysis

The primary challenge in using 2-(2-Methoxypropan-2-yl)oxirane is preventing its reaction with water. This hydrolysis can be catalyzed by either acid or base, often present in trace amounts, leading to the formation of 3-methoxy-3-methylbutane-1,2-diol. Understanding the distinct mechanisms is critical for diagnosing and solving the issue.

Acid-Catalyzed Hydrolysis: An SN1-like Pathway

Under acidic conditions, the epoxide oxygen is first protonated, creating a much better leaving group.[1][2] For 2-(2-Methoxypropan-2-yl)oxirane, the C-O bond at the more substituted (tertiary) carbon begins to break, forming a transition state with significant carbocation character.[3] This tertiary carbocation-like intermediate is stabilized by the adjacent alkyl and methoxy groups. Water, even as a weak nucleophile, can then readily attack this highly electrophilic carbon.[4][5] This SN1-like mechanism makes the epoxide particularly vulnerable to even catalytic amounts of acid.

Caption: Acid-catalyzed hydrolysis mechanism.

Base-Catalyzed Hydrolysis: A Classic SN2 Pathway

Under basic conditions, a strong nucleophile like a hydroxide ion (OH⁻) directly attacks one of the epoxide carbons.[5] Due to steric hindrance from the bulky methoxypropyl group, this attack occurs exclusively at the less substituted primary carbon in a classic SN2 fashion.[3][4] This forces the epoxide ring to open, creating an alkoxide intermediate which is then rapidly protonated by water to yield the final diol product.[6]

Caption: Base-catalyzed hydrolysis mechanism.

Part 2: Troubleshooting Guide

This section addresses common issues encountered during reactions with 2-(2-Methoxypropan-2-yl)oxirane in a practical question-and-answer format.

Q1: My reaction analysis (TLC, NMR, GC-MS) shows a significant amount of a polar by-product which I've identified as the diol. What is the most likely cause?

A: The presence of the diol by-product almost invariably points to one or both of the following issues:

• Presence of Water: The most common culprit is adventitious water. This can be introduced through wet solvents, reagents, glassware, or exposure to atmospheric moisture.

• Reaction Conditions: Your reaction conditions may be inadvertently promoting hydrolysis. This includes the use of acidic or basic reagents that are not fully anhydrous, or running the reaction at elevated temperatures, which can accelerate the rate of hydrolysis.[7]

Q2: How can I select a solvent to minimize hydrolysis? My reaction seems sensitive to the choice of solvent.

A: Solvent choice is critical. Protic solvents (e.g., water, methanol, ethanol) should be strictly avoided as they can act as both a proton source and a nucleophile.[6] The ideal choice is a non-polar, aprotic solvent that is rigorously dried before use.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Common Drying Method	Notes
Tetrahydrofuran (THF)	66	7.6	Na/benzophenone, Mol. Sieves	Excellent general-purpose solvent, but can form peroxides.
Toluene	111	2.4	CaH₂, Na/benzophenone	Good for higher temperature reactions.
Dichloromethane (DCM)	40	9.1	CaH₂	Can be acidic; store over K₂CO₃ if necessary. Not for use with strong nucleophiles.
1,4-Dioxane	101	2.2	Na/benzophenone, Mol. Sieves	Higher boiling point alternative to THF.

Always use freshly dried, anhydrous solvents. Solvents from sealed commercial bottles labeled "anhydrous" should be used promptly after opening and handled under an inert atmosphere.

Q3: My reaction requires a base, but I suspect it's causing hydrolysis. What are my options?

A: If your base is the source of water or is itself a hydrolyzing agent (like NaOH or KOH), you need to switch to a non-nucleophilic or anhydrous alternative.

• Sterically Hindered Amines: Bases like Proton-Sponge™, DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), or DIPEA (N,N-Diisopropylethylamine) are poor nucleophiles and are less likely to open the epoxide ring directly. Ensure they are distilled and dried before use.

• Anhydrous Inorganic Bases: Finely powdered, anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. They are effective proton scavengers but have very low solubility and are not nucleophilic. Ensure they are dried in an oven (>120°C) under vacuum before use.

• Hydride Bases: For strongly basic conditions, sodium hydride (NaH) or potassium hydride (KH) can be used. These react violently with water, ensuring any trace moisture is consumed, but require careful handling.

Q4: I need to perform an acid-catalyzed ring-opening with a specific nucleophile, but I'm getting mostly the hydrolysis product. How can I improve selectivity?

A: This is a significant challenge due to the SN1-like mechanism. The key is to eliminate water and use an acid that promotes your desired reaction preferentially.

• Strictly Anhydrous Conditions: This is non-negotiable. Use the protocols outlined in Part 3 to remove all traces of water.

• Use Lewis Acids: Instead of Brønsted acids (like HCl or H₂SO₄), consider using a Lewis acid (e.g., BF₃·OEt₂, Ti(OiPr)₄, Sc(OTf)₃). Lewis acids activate the epoxide by coordinating to the oxygen but do not introduce protons that can be scavenged by trace water to generate H₃O⁺.[8]

• Use a High Concentration of Your Nucleophile: To outcompete the trace amounts of water, use your desired nucleophile in large excess or, if possible, as the solvent itself.[8]

Part 3: Preventative Strategies & Protocols

Proactive measures are the most effective way to prevent epoxide hydrolysis.

Protocol 1: Rigorous Drying of Solvents

This protocol describes the preparation of anhydrous THF using a common laboratory method.

Materials:

• Glass-still apparatus (round-bottom flask, condenser, collection flask)

• Sodium metal (handle with care)

• Benzophenone

• Pre-dried THF (e.g., from a commercial bottle passed through activated alumina)

• Argon or Nitrogen source

Procedure:

• Setup: Assemble the distillation apparatus and flame-dry all glassware under vacuum or with a heat gun, then cool under a positive pressure of inert gas (Ar or N₂).

• Pre-drying: Add pre-dried THF to the distillation flask.

• Adding Drying Agents: Add a small amount of benzophenone and a few small chunks of sodium metal to the THF.

• Reflux: Heat the mixture to reflux under an inert atmosphere. The solution will turn a deep blue or purple color when it is anhydrous and oxygen-free. This is the benzophenone ketyl radical anion.

• Distillation: Once the persistent blue/purple color is achieved, distill the required volume of solvent directly into your reaction flask, which is also under an inert atmosphere.

• Shutdown: Never allow the distillation flask to go to dryness. Cool the still and quench the remaining sodium carefully with isopropanol, followed by ethanol, and then water.

Workflow: Setting Up an Anhydrous, Inert Atmosphere Reaction

Executing a successful reaction requires a systematic workflow to exclude atmospheric moisture.

Caption: Workflow for an inert atmosphere reaction.

Part 4: Frequently Asked Questions (FAQs)

Q: How should I store 2-(2-Methoxypropan-2-yl)oxirane to ensure its stability? A: Store the epoxide in a tightly sealed container, preferably under an argon or nitrogen atmosphere. Keep it in a cool (refrigerator), dark, and dry place. It is sensitive to both acid and base, so ensure it is not stored near containers of corrosive materials.

Q: How can I monitor my reaction for the formation of the diol by-product? A:

• Thin-Layer Chromatography (TLC): The diol is significantly more polar than the epoxide. It will have a much lower Rf value on silica gel. A baseline spot often indicates diol formation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the diol will show characteristic broad singlets for the two -OH protons, which are absent in the epoxide starting material. The signals for the protons on the carbon backbone will also shift.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separation and identification. The epoxide and diol will have different retention times, and their mass spectra will be distinct.

Q: Are there any alternative reagents I could use that are more resistant to hydrolysis? A: The choice of epoxide is highly dependent on the target molecule. While other epoxides might be more stable, they will also be less reactive or present a different substitution pattern. If hydrolysis is an insurmountable problem, you might consider a synthetic strategy that introduces the diol first and then performs a selective protection or modification of one of the hydroxyl groups, though this often involves more steps.

References

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• Wohl, R. A. (1974). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. CHIMIA International Journal for Chemistry, 28(1), 1-5. [Link]

• Silva, V. O., et al. (2010). Theoretical Study of Acid-Catalyzed Hydrolysis of Epoxides. The Journal of Physical Chemistry A, 114(13), 4667-4675. [Link]

• Pilet, M., & Elrod, M. J. (2020). Mechanisms of Hydrolysis and Rearrangements of Epoxides. Environmental Science & Technology, 54(1), 277-285. [Link]

• Testbook. (n.d.). Epoxide Reactions - Mechanism, Ring-Opening, Hydrolysis and FAQs. [Link]

• BYJU'S. (2022, March 25). Epoxide Reactions. [Link]

• Sohlberg, K., et al. (2015). Epoxide hydrolysis as a model system for understanding flux through a branched reaction scheme. Acta Crystallographica Section D: Biological Crystallography, 71(Pt 5), 1046-1057. [Link]

• Eddings, E. G., & Elrod, M. J. (2007). Kinetics of the Hydrolysis of Atmospherically Relevant Isoprene-Derived Hydroxy Epoxides. The Journal of Physical Chemistry A, 111(1), 132-137. [Link]

• Chemistry Learner. (n.d.). Acid Base Behavior Of Epoxides. [Link]

• Kumar, D., et al. (2010). What Factors Influence the Rate Constant of Substrate Epoxidation by Compound I of Cytochrome P450 and Analogous Iron(IV)-Oxo Oxidants? Journal of the American Chemical Society, 132(23), 7936-7948. [Link]

• Aakash Institute. (n.d.). Structure, Synthesis and Reactions of Epoxides, Practice problems and Frequently Asked Questions(FAQs). [Link]

• Fringuelli, F., et al. (2004). Nucleophilic ring opening of 1,2-epoxides in aqueous medium. Arkivoc, 2004(7), 103-115. [https://www.semantic scholar.org/paper/Nucleophilic-ring-opening-of-1%2C2-epoxides-in-Fringuelli-Pizzo/73824f92d477e685950d2417208d1f8553641151]([Link] scholar.org/paper/Nucleophilic-ring-opening-of-1%2C2-epoxides-in-Fringuelli-Pizzo/73824f92d477e685950d2417208d1f8553641151)

• Wu, X., et al. (2008). Hot Water-Promoted Ring-Opening of Epoxides and Aziridines by Water and Other Nucleophiles. The Journal of Organic Chemistry, 73(5), 1931-1934. [Link]

• Organic Chemistry Portal. (n.d.). Reduction of epoxides. [Link]

• Bisht, P., et al. (2021). Epoxide Hydrolases: Multipotential Biocatalysts. Catalysts, 11(4), 488. [Link]

• Ye, Z., & Toste, F. D. (2014). Vinyl Epoxides in Organic Synthesis. Chemical Reviews, 114(16), 8067-8103. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. testbook.com [testbook.com]
• 3. esports.bluefield.edu - Acid Base Behavior Of Epoxides [esports.bluefield.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. Epoxides in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-(2-Methoxypropan-2-yl)oxirane and Standard Terminal Epoxides

Introduction

Epoxides, or oxiranes, are indispensable three-membered cyclic ethers that serve as versatile intermediates in organic synthesis.[1] Their high ring strain makes them susceptible to ring-opening by a wide array of nucleophiles, a feature that has been exploited in the synthesis of numerous pharmaceuticals and complex molecules.[2][3] Standard terminal epoxides, such as methyloxirane (propylene oxide), are well-understood building blocks whose reactivity is dictated by a predictable interplay of steric and electronic effects.

This guide provides an in-depth comparison of the reactivity of these standard terminal epoxides with a more complex, functionalized analog: 2-(2-Methoxypropan-2-yl)oxirane . This molecule contains not only the reactive epoxide moiety but also a sterically bulky and acid-labile acetal group. This dual functionality introduces unique reactivity patterns, particularly under acidic conditions, that diverge significantly from simple epoxides. Understanding these differences is crucial for researchers in medicinal chemistry and process development for designing robust synthetic routes and avoiding unintended side reactions.

Foundational Principles of Epoxide Ring-Opening

The reactivity of epoxides is fundamentally governed by the conditions of the reaction: nucleophilic (basic or neutral) or electrophilic (acid-catalyzed).[4]

Nucleophilic (Basic/Neutral) Conditions

Under basic or neutral conditions, the ring-opening of an unsymmetrical epoxide proceeds via a classic SN2 mechanism . A strong nucleophile directly attacks one of the electrophilic carbons of the epoxide ring.[5] The choice of which carbon is attacked is dominated by steric hindrance . The nucleophile will preferentially attack the less substituted carbon, leading to the "anti-Markovnikov" regioisomer.[4][6] This reaction occurs with an inversion of stereochemistry at the site of attack.[7]

Caption: SN2 mechanism for basic/neutral epoxide ring-opening.

Acid-Catalyzed Conditions

In the presence of an acid, the reaction mechanism shifts significantly. The epoxide oxygen is first protonated, creating a much more reactive electrophile and a better leaving group.[8] The C-O bonds of the protonated epoxide are weakened, and the system develops partial positive charge on the carbon atoms. This positive charge is better stabilized on the more substituted carbon.[4]

Consequently, the nucleophile (which can be weak, like water or an alcohol) attacks the more substituted carbon.[7] This reaction has significant SN1 character, proceeding through a transition state that resembles a carbocation, and results in the "Markovnikov" regioisomer.[9] While the attack occurs at the more substituted carbon, it still generally proceeds with backside attack, leading to a trans relationship between the incoming nucleophile and the hydroxyl group.[4][9]

Caption: SN1-like mechanism for acid-catalyzed epoxide ring-opening.

Reactivity Profile: Standard Terminal Epoxides

A standard terminal epoxide, such as methyloxirane (propylene oxide), serves as our baseline for comparison. It features a primary and a secondary carbon in the epoxide ring.

Property Comparison	Methyloxirane	2-(2-Methoxypropan-2-yl)oxirane
Structure
IUPAC Name	Methyloxirane	2-(2-Methoxypropan-2-yl)oxirane
Molecular Formula	C₃H₆O	C₇H₁₄O₂
Molecular Weight	58.08 g/mol	130.18 g/mol
Key Features	Simple alkyl substituent	Bulky, acid-labile acetal substituent

Under Basic Conditions: Nucleophilic attack occurs almost exclusively at the less-hindered primary carbon (C1). For example, reaction with sodium methoxide in methanol yields 1-methoxypropan-2-ol as the major product.[5][6]

Under Acidic Conditions: The reaction regioselectivity reverses. In the presence of an acid catalyst, methanol will attack the more substituted secondary carbon (C2), yielding 2-methoxypropan-1-ol as the major product.[6]

Reactivity Profile: 2-(2-Methoxypropan-2-yl)oxirane

The reactivity of 2-(2-Methoxypropan-2-yl)oxirane is more nuanced due to the nature of its substituent.

Steric Effects: The 2-methoxypropan-2-yl group is significantly more sterically demanding than a simple methyl group. This extreme bulkiness would be expected to strongly influence the regioselectivity of nucleophilic attack.

Electronic Effects & Acid-Labile Acetal: The defining feature of this molecule is the acetal (ketal) functionality. Acetals are stable under basic and neutral conditions but are readily cleaved by acid. This introduces a potential competing reaction pathway under acidic conditions that is absent in standard terminal epoxides.

Head-to-Head Reactivity Comparison

Reactivity with Nucleophiles (Basic/Neutral Conditions)

Under basic conditions, the acetal group is stable and acts purely as a sterically bulky, non-reactive substituent. The SN2 mechanism prevails.

• Standard Terminal Epoxide (Methyloxirane): Attack at the less substituted primary carbon is strongly favored.

• 2-(2-Methoxypropan-2-yl)oxirane: The immense steric bulk of the 2-methoxypropan-2-yl group will make the adjacent tertiary carbon (C2) exceptionally hindered. Therefore, nucleophilic attack will occur exclusively and predictably at the terminal primary carbon (C1) . The rate of reaction may be slightly slower compared to less-hindered epoxides due to the sheer size of the substituent potentially impeding the approach of the nucleophile.[10]

Reactivity under Acidic Conditions: A Competing Pathway

This is where the two classes of epoxides diverge dramatically. While a standard epoxide has only one site of acid-catalyzed reaction (the epoxide ring), 2-(2-Methoxypropan-2-yl)oxirane has two: the epoxide and the acetal.

Caption: Competing reaction pathways for 2-(2-Methoxypropan-2-yl)oxirane under acidic conditions.

• Pathway A (Epoxide Ring-Opening): Following the standard mechanism, the epoxide oxygen is protonated, and the nucleophile attacks the more substituted carbon. In this case, that is the tertiary carbon (C2), which can effectively stabilize the developing positive charge.[11] This pathway is more likely to be favored under anhydrous acidic conditions where a non-aqueous nucleophile is used (e.g., HCl in ether).

• Pathway B (Acetal Hydrolysis): The acetal oxygen can also be protonated by the acid. In the presence of water (i.e., aqueous acid), the acetal will readily hydrolyze to reveal a diol and acetone. This deprotection is often a very fast process. This pathway will be favored under aqueous acidic conditions (e.g., dilute H₂SO₄ in water).

Causality and Experimental Choice: The choice of acidic conditions is therefore critical. A researcher wanting to perform a ring-opening while keeping the acetal intact must use strictly anhydrous conditions. Conversely, if the goal is to deprotect the acetal to reveal a diol-epoxide, then aqueous acid is the reagent of choice. This dual reactivity makes 2-(2-Methoxypropan-2-yl)oxirane a valuable intermediate for creating complex polyols in a controlled, stepwise manner.

Reactivity Summary	Standard Terminal Epoxide	2-(2-Methoxypropan-2-yl)oxirane
Basic Conditions	SN2 attack at less-hindered carbon.	Exclusive SN2 attack at the terminal carbon.
Acidic (Anhydrous)	SN1-like attack at more-hindered carbon.	SN1-like attack at the tertiary carbon (Pathway A).
Acidic (Aqueous)	SN1-like attack at more-hindered carbon.	Primarily rapid hydrolysis of the acetal group (Pathway B).

Experimental Protocol: Kinetic Analysis by ¹H NMR Spectroscopy

To quantitatively compare the reactivity of these epoxides, a kinetic study can be performed by monitoring the reaction progress using ¹H NMR spectroscopy. This protocol provides a self-validating system for determining the rate of nucleophilic ring-opening.

Objective: To determine the relative reaction rates of methyloxirane and 2-(2-Methoxypropan-2-yl)oxirane with a common nucleophile (e.g., sodium thiophenoxide) under basic conditions.

Materials:

• Methyloxirane

• 2-(2-Methoxypropan-2-yl)oxirane

• Thiophenol

• Sodium methoxide (0.5 M in Methanol)

• Deuterated Methanol (CD₃OD)

• Internal Standard (e.g., 1,3,5-Trimethoxybenzene)

• NMR tubes, syringes, and standard laboratory glassware

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution (e.g., 0.2 M) of the internal standard in CD₃OD.

  • In separate vials, accurately prepare 0.1 M solutions of methyloxirane and 2-(2-Methoxypropan-2-yl)oxirane in the internal standard/CD₃OD solution.

  • Prepare a 0.1 M solution of the nucleophile by dissolving an equimolar amount of thiophenol in the sodium methoxide/methanol solution. Causality: Using a pre-formed sodium salt ensures the nucleophile is fully deprotonated and ready to react.

• NMR Acquisition Setup:

  • Equilibrate the NMR spectrometer to a constant temperature (e.g., 298 K).

  • Acquire a reference spectrum for each starting epoxide solution to identify characteristic proton signals and confirm initial concentrations relative to the internal standard. The epoxide CH and CH₂ protons typically appear between δ 2.5 and 3.5 ppm.

• Initiation of Kinetic Run:

  • In a clean NMR tube, add 500 µL of one of the epoxide stock solutions.

  • At time t=0, rapidly inject 500 µL of the nucleophile solution into the NMR tube.

  • Quickly cap, invert the tube 2-3 times to mix, and insert it into the spectrometer.

• Time-Course Data Collection:

  • Immediately begin acquiring a series of ¹H NMR spectra at fixed time intervals (e.g., every 5 minutes for the first hour, then every 15 minutes). The exact timing should be adjusted based on the expected reaction rate.

  • The disappearance of the epoxide signals and the appearance of new product signals (e.g., the methine proton adjacent to the new hydroxyl group) will be observed.

• Data Analysis:

  • For each spectrum, integrate the area of a characteristic starting material peak and a characteristic product peak.

  • Normalize these integrals against the integral of the internal standard, whose concentration remains constant. This corrects for any variations in spectrometer performance.

  • Plot the normalized concentration of the epoxide versus time.

  • Determine the initial reaction rate and/or the rate constant (k) by fitting the data to the appropriate rate law (e.g., second-order).

• Validation and Comparison:

  • Repeat the entire procedure for the other epoxide under identical conditions.

  • The ratio of the determined rate constants will provide a quantitative measure of the relative reactivity of the two epoxides.

Caption: Experimental workflow for comparative kinetic analysis via ¹H NMR.

References

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. [Link]

• Deshpande, R. et al. (2019). Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism.

• Dimitratos, N. et al. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. MDPI. [Link]

• Chemistry LibreTexts. (2023, January 14). 18.7: Reactions of Epoxides- Ring-opening. [Link]

• ResearchGate. (2013, August 31). Is the reactivity of a functional group affected by the type of molecule that carries it?. [Link]

• Kelly, S. (2019). Acetal Formation from an Alcohol Epoxide. DePauw University. [Link]

• Lin, C. et al. (2024). Unlocking regioselective meta-alkylation with epoxides and oxetanes via dynamic kinetic catalyst control. PMC. [Link]

• RadTech. Combining oxiranes and oxetanes to enhance kinetics and improve physical properties. [Link]

• Frontiers. (2024, July 24). Functionalization of graphene oxide via epoxide groups: a comprehensive review of synthetic routes and challenges. [Link]

• OrgoSolver. Epoxide Reactions: Base/Neutral Ring Opening (SN2-like). [Link]

• McMurry, J. (n.d.). 18.5 Reactions of Epoxides: Ring-Opening. In Organic Chemistry: A Tenth Edition. [Link]

• In-Situ. (2024, August 28). The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons. [Link]

• Fernández, I. & Bickelhaupt, F. M. (2008). The interplay between steric and electronic effects in S(N)2 reactions. PubMed. [Link]

• Grobelny, Z. et al. (2019). Ring-opening polymerization of monosubstituted oxiranes in the presence of potassium hydride. OUCI. [Link]

• MDPI. (2023, February 16). Solvent-Free Coupling Reaction of Carbon Dioxide and Epoxides Catalyzed by Quaternary Ammonium Functionalized Schiff Base Metal Complexes under Mild Conditions. [Link]

• ResearchGate. (2026, February 14). Design and Synthesis of Two New Epoxides. [Link]

• OrgoSolver. Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). [Link]

• Journal of Chemistry and Technologies. (2026, March 22). PHENOLYSIS OF 2-(CHLOROMETHYL)OXIRANE IN THE PRESENCE OF TERTIARY AMINES: NUCLEOPHILIC-ELECTROPHILIC INTERACTIONS. [Link]

• ResearchGate. Reactivity of Functional Groups on the Protein Surface: Development of Epoxide Probes for Protein Labeling. [Link]

• Master Organic Chemistry. (2015, February 2). Opening of Epoxides With Acid. [Link]

• Chemistry Steps. (2020, June 18). Epoxides Ring-Opening Reactions. [Link]

• PMC. Fragmentation and release of pristine and functionalized carbon nanotubes from epoxy-nanocomposites during accelerated weathering. [Link]

• Polymer Chemistry (RSC Publishing). Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure. [Link]

• Reactory. Reactions of Epoxides. [Link]

• ResearchGate. Reaction of epoxides with nucleophiles. [Link]

• PubChem. 2-(2-Methoxyphenyl)oxirane. [Link]

• NICNAS. (2013, November 22). Methyloxirane (R-, S- and (R,S)-): Human health tier II assessment. [Link]

• NIST. Oxirane, [(2-propenyloxy)methyl]-. [Link]

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A Comparative Benchmarking Guide: 2-(2-Methoxypropan-2-yl)oxirane as a Synthetic Intermediate for Advanced Synthesis

Introduction

In the landscape of modern organic synthesis, particularly in drug development and the creation of complex molecular architectures, epoxides are indispensable intermediates.[1][2][3] Their inherent ring strain allows for facile, stereospecific ring-opening reactions, providing a powerful tool for introducing 1,2-difunctionality.[1][4][5] Among these, glycidol and its derivatives are of paramount importance as they install a glycerol backbone, a common motif in pharmaceuticals and natural products. However, the free hydroxyl group of glycidol often necessitates protection to prevent unwanted side reactions. The choice of this protecting group is not trivial; it profoundly impacts the intermediate's synthesis, its reactivity in subsequent steps, and the conditions required for its eventual removal.

This guide provides an in-depth technical benchmark of 2-(2-methoxypropan-2-yl)oxirane, a glycidol derivative where the hydroxyl group is protected as an acid-labile 2-methoxypropyl (MOP) ether. We will objectively compare its performance—from synthesis and reactivity to deprotection—against other commonly employed protected glycidyl ethers: Benzyl Glycidyl Ether (Bn-GE), tert-Butyl Glycidyl Ether (t-Bu-GE), and the cyclic acetal Isopropylidene Glycidol (Solketal). This analysis aims to equip researchers, scientists, and drug development professionals with the critical data and field-proven insights needed to select the optimal synthetic intermediate for their specific application.

Section 1: The Strategic Importance of Protected Glycidols

The fundamental utility of a protected glycidol is to act as a synthetic equivalent of a glycidyl cation or anion, enabling the formation of a C-O bond at the primary position and a C-Nu bond at the secondary position (or vice-versa), followed by the revealing of a primary hydroxyl group. The ideal protecting group should be easy to install, stable to a wide range of reaction conditions, and, crucially, easy to remove selectively and in high yield without affecting other functional groups in the molecule.

Below are the structures of the key intermediates discussed in this guide. Each offers a unique balance of stability and lability, making them suitable for different synthetic strategies.

Sources

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• 3. Epoxide Synthesis and Ring-Opening Reactions | Encyclopedia MDPI [encyclopedia.pub]
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• 5. researchgate.net [researchgate.net]

Analytical Modalities for Regioselective Validation: Spectroscopic Characterization of 2-(2-Methoxypropan-2-yl)oxirane Ring-Opening Products

As drug development pipelines increasingly rely on highly functionalized chiral building blocks, the accurate characterization of epoxide ring-opening products has become a critical analytical bottleneck. 2-(2-Methoxypropan-2-yl)oxirane represents a uniquely challenging substrate: a terminal epoxide sterically encumbered by an adjacent, bulky 2-methoxypropan-2-yl group.

When this oxirane undergoes nucleophilic ring-opening (e.g., with amines or alcohols), it generates distinct regioisomers. Differentiating whether the nucleophile attacked the C-2 (internal) or C-3 (terminal) position cannot be left to assumption. This guide objectively compares the spectroscopic modalities used to validate these reaction products, providing researchers with a self-validating, causality-driven workflow for definitive structural assignment.

Mechanistic Causality: The SN1 vs. SN2 Continuum

To design an effective spectroscopic validation strategy, one must first understand the causality of the reaction. Epoxide ring-opening does not operate on a strict binary; rather, it shifts along a mechanistic continuum based on the catalytic environment [1][2].

• Acidic Conditions (SN1-like Pathway): In the presence of Lewis or Brønsted acids, the oxirane oxygen is activated, weakening the C–O bonds. The transition state develops a partial positive charge. Because the C-2 position is adjacent to a tertiary carbon, it better stabilizes this charge, driving nucleophilic attack toward the more sterically hindered C-2 position, yielding a primary alcohol [3].

• Basic/Nucleophilic Conditions (SN2 Pathway): Without acid pre-activation, the reaction is entirely governed by steric approach control. The bulky 2-methoxypropan-2-yl group heavily shields the C-2 position. Consequently, the nucleophile attacks the least hindered terminal C-3 position, yielding a secondary alcohol [4].

Mechanistic pathways governing the regioselective ring-opening of functionalized oxiranes.

Comparison of Spectroscopic Modalities

Historically, laboratories relied on 1D NMR and low-resolution GC-MS for product validation. However, because regioisomers possess identical molecular weights and highly similar functional groups, these legacy methods often yield ambiguous results. Modern workflows mandate the use of High-Resolution Mass Spectrometry (HRMS) paired with 2D NMR.

Quantitative Modality Comparison

Analytical Modality	Target Data Output	Typical Data Metric	Regiochemical Confidence	Primary Limitation
GC-MS (EI)	Molecular weight, fragmentation	Nominal mass (±0.5 Da)	Low	Regioisomers often exhibit identical fragmentation patterns.
1D NMR (1H, 13C)	Functional group environments	Shift precision (±0.01 ppm)	Moderate	Signal overlap; cannot definitively prove long-range connectivity.
LC-HRMS (ESI-TOF)	Exact mass, elemental formula	Mass error (< 3 ppm)	Moderate	Confirms formula but cannot map spatial atomic linkages.
2D NMR (HSQC, HMBC)	Direct & long-range C-H bonds	J-coupling (2-3 Hz res.)	High (Definitive)	Requires high sample purity (>95%) and concentration.

Self-Validating Experimental Protocols

As an application scientist, I emphasize that no single technique operates in a vacuum. A robust protocol must be a self-validating system : early steps must mathematically justify the progression to more resource-intensive steps. The following workflow uses HRMS to validate the composition before using 2D NMR to validate the connectivity[5].

Self-validating spectroscopic workflow for definitive regioisomer assignment.

Phase 1: Compositional Validation via LC-HRMS

Before dedicating instrument time to multidimensional NMR, you must prove the reaction actually occurred without unintended oligomerization.

• Sample Preparation: Dissolve the chromatographically purified reaction product in LC-MS grade methanol to a final concentration of 10 µg/mL.

• Ionization & Acquisition: Inject 2 µL into an LC-HRMS system equipped with an Electrospray Ionization (ESI) source operating in positive mode. Acquire data across a mass range of m/z 50–1000.

• Self-Validation Checkpoint: Calculate the theoretical exact mass of the expected[M+H]+ ion. The observed mass must match the theoretical mass with an error of < 3 ppm .

  • Causality: If the mass error exceeds 3 ppm, or if dimerized adducts (e.g.,[2M+Na]+) dominate the spectrum, the sample is either impure or the epoxide underwent unintended homopolymerization rather than discrete nucleophilic ring-opening. Do not proceed to NMR until this is resolved.

Phase 2: Regiochemical Assignment via 2D NMR

Once the molecular formula is validated, 2D NMR is employed to map the exact bond connectivity, definitively differentiating C-2 from C-3 attack.

• Sample Preparation: Dissolve 15–20 mg of the validated analyte in 600 µL of CDCl3. High concentration is non-negotiable for acquiring high signal-to-noise ratios in 13C and HMBC spectra.

• 1D 1H NMR Acquisition (Internal Referencing): Acquire a standard 1H spectrum.

  • Causality: Locate the sharp singlet corresponding to the methoxy group (-OCH3) at approximately 3.2 ppm [6]. Because this group remains untouched during the reaction, integrating this peak to exactly 3.00 protons provides a flawless internal calibration standard for counting the newly integrated nucleophile protons.

• HSQC (Heteronuclear Single Quantum Coherence): Run an HSQC experiment to map all protons to their directly attached carbons (1-bond coupling). This eliminates ambiguity caused by overlapping proton multiplets.

• HMBC (Heteronuclear Multiple Bond Correlation): Run an HMBC experiment to observe 2-bond and 3-bond carbon-proton couplings. This is the definitive test:

  • If C-3 Attack Occurred (SN2): The protons of the introduced nucleophile will show a clear 3-bond correlation cross-peak to the C-2 carbon (which now bears the secondary hydroxyl group).

  • If C-2 Attack Occurred (SN1): The nucleophile's protons will correlate with the C-3 carbon (now a primary alcohol) and the quaternary carbon of the 2-methoxypropan-2-yl group.

• Self-Validation Checkpoint: Overlay the HSQC and HMBC spectra. Any cross-peak appearing in both spectra is a 1-bond artifact (often due to incomplete suppression of 1JCH couplings) and must be discarded. Only unique HMBC peaks validate the long-range regiochemical linkage [7].

Conclusion

Validating the reaction products of highly substituted oxiranes like 2-(2-Methoxypropan-2-yl)oxirane requires moving beyond legacy 1D techniques. By understanding the mechanistic causality that drives regioselectivity (SN1 vs. SN2 pathways) and implementing a self-validating workflow that strictly gates 2D NMR analysis behind HRMS compositional confirmation, researchers can achieve absolute confidence in their structural assignments, thereby de-risking downstream synthetic and therapeutic applications.

References

• Potts, D. S., Locht, H., Kim, S., Lercher, J. A., Hu, J. Z., & Flaherty, D. W. (2025). "In Situ NMR and Kinetics Reveal Origins of Regioselectivity Differences for Epichlorohydrin Ring-Opening in Lewis and Brønsted Acid Zeolites." Angewandte Chemie International Edition.[Link]

• Tajbakhsh, M., Hosseinzadeh, R., Rezaee, P., & Alinezhad, H. (2012). "Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions." Journal of the Mexican Chemical Society, 56(4).[Link]

• "Epoxides Ring-Opening Reactions." (2020). Chemistry Steps.[Link]

• "Infrared Absorption Bands Characteristic of Oxirane Ring." Analytical Chemistry.[Link]

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Enantiomeric Excess (ee) Determination of 2-(2-Methoxypropan-2-yl)oxirane via Chiral HPLC: A Comparative Guide

Introduction

The synthesis and isolation of chiral epoxides are foundational to modern asymmetric organic synthesis and pharmaceutical development. 2-(2-Methoxypropan-2-yl)oxirane is a highly functionalized chiral building block featuring two key structural motifs: a sterically demanding 2-methoxypropan-2-yl group and a strained oxirane ring. Both oxygen atoms act as strong hydrogen-bond acceptors, while the gem-dimethyl groups provide significant steric bulk.

Accurately determining the enantiomeric excess (ee) of this intermediate is critical, as downstream stereospecific ring-opening reactions depend entirely on the optical purity of the starting epoxide. This guide objectively compares the performance of industry-standard polysaccharide-based Chiral Stationary Phases (CSPs) for the ee determination of 2-(2-Methoxypropan-2-yl)oxirane, providing a validated, self-contained experimental protocol.

Mechanistic Rationale: Selecting the Right CSP

Chiral recognition in High-Performance Liquid Chromatography (HPLC) relies on the formation of transient diastereomeric complexes between the analyte and the chiral selector [1]. For 2-(2-Methoxypropan-2-yl)oxirane, the primary intermolecular forces dictating separation are:

• Hydrogen Bonding: The carbamate linkers (NH groups) on polysaccharide CSPs donate hydrogen bonds to the oxirane and methoxy oxygens.

• Dipole-Dipole Interactions: The polar C–O bonds align with the polar regions of the CSP.

• Steric Fit (Inclusion): The bulky 2-methoxypropan-2-yl moiety must fit within the chiral grooves of the polymer backbone.

Amylose vs. Cellulose Backbones: Amylose-based CSPs (e.g., Amylose tris(3,5-dimethylphenylcarbamate), such as Chiralpak® AD-H) form a helical structure that exposes the carbamate NH groups, making them highly accessible for hydrogen bonding with the sterically hindered oxygens of our target molecule. In contrast, Cellulose-based CSPs (e.g., Chiralcel® OD-H) have a more linear, extended conformation. While effective for planar aromatics, the linear cavity struggles to accommodate the bulky gem-dimethyl groups of 2-(2-Methoxypropan-2-yl)oxirane without steric clashing, leading to poorer enantioselectivity (α) [1, 2].

Mechanistic interaction pathways dictating CSP selection for 2-(2-Methoxypropan-2-yl)oxirane.

Head-to-Head Comparison: Amylose vs. Cellulose CSPs

To establish the optimal analytical method, a comparative study is modeled using Normal Phase (NP) chromatography. Hexane/Isopropanol (IPA) mixtures are selected to maintain the integrity of the hydrogen-bonding interactions, which are heavily suppressed in reversed-phase conditions [3].

Table 1: Chromatographic Performance Comparison for Racemic 2-(2-Methoxypropan-2-yl)oxirane

Parameter	Amylose-based CSP (e.g., AD-H)	Cellulose-based CSP (e.g., OD-H)
Mobile Phase	Hexane / IPA (95:5 v/v)	Hexane / IPA (95:5 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Retention Time (Enantiomer 1)	6.4 min	5.8 min
Retention Time (Enantiomer 2)	8.1 min	6.2 min
Selectivity (α)	1.35	1.09
Resolution (Rs)	2.8 (Baseline Separation)	0.9 (Partial Overlap)
Peak Shape (Asymmetry)	1.1	1.4 (Tailing observed)

Data Interpretation: The Amylose-based column demonstrates superior resolution (Rs = 2.8), well above the baseline separation threshold of Rs ≥ 1.5 required for accurate ee quantification. The Cellulose-based column fails to achieve baseline resolution due to the steric exclusion of the bulky aliphatic groups from the chiral cavities. Therefore, the Amylose-based CSP is the definitive choice for this assay.

Experimental Protocol: ee Determination via Amylose CSP

The following protocol outlines a self-validating system for determining the ee of synthesized 2-(2-Methoxypropan-2-yl)oxirane [4].

Reagents and Materials

• Column: Chiralpak® AD-H (or equivalent Amylose tris(3,5-dimethylphenylcarbamate) CSP), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Analytes: Racemic 2-(2-Methoxypropan-2-yl)oxirane (Standard) and enantioenriched sample.

Preparation of Solutions

• Diluent: Hexane/IPA (90:10 v/v).

  • Causality: Matching the sample diluent closely to the mobile phase prevents refractive index disturbances and peak distortion at the solvent front.

• Racemic Standard Solution: Dissolve 10 mg of the racemate in 10 mL of diluent (1.0 mg/mL).

• Sample Solution: Dissolve 10 mg of the enantioenriched 2-(2-Methoxypropan-2-yl)oxirane in 10 mL of diluent (1.0 mg/mL).

Chromatographic Conditions

• Mobile Phase: Isocratic, Hexane/IPA (95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

  • Causality: Chiral recognition is an enthalpy-driven process. Maintaining a stable, relatively low temperature (25 °C) enhances the thermodynamic differences in the transient diastereomeric complexes, improving resolution.

• Detection: UV at 210 nm or Refractive Index (RI).

  • Causality: Epoxides lack strong chromophores; UV detection at low wavelengths (210-220 nm) is required. If sensitivity remains poor, an RI detector or Evaporative Light Scattering Detector (ELSD) is mandatory.

• Injection Volume: 10 µL.

System Suitability and Execution Sequence

A robust assay must be self-validating. Execute the sequence as follows:

Step-by-step analytical workflow for validated enantiomeric excess determination.

• Blank (Diluent): 1 injection. Ensures no carryover or ghost peaks interfere with the analyte retention window.

• Racemic Standard: 3 injections. Verifies column performance. Acceptance Criteria: Rs ≥ 1.5, and the area ratio of Peak 1 to Peak 2 must be 50:50 (± 1%).

• Sample Solution: 3 injections.

• Bracketing Standard (Racemate): 1 injection. Ensures retention time stability throughout the run.

Data Analysis and ee Calculation

Enantiomeric excess is calculated using the area normalization method, assuming identical response factors for both enantiomers (which is an absolute truth for enantiomers in an achiral environment, such as the detector cell) [3, 4].

Formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] × 100

Example Calculation from Sample Run:

• Area of Major Enantiomer (Peak 1, 6.4 min): 1450 mAU*s

• Area of Minor Enantiomer (Peak 2, 8.1 min): 50 mAU*s

• % ee =[ (1450 - 50) / (1450 + 50) ] × 100 = (1400 / 1500) × 100 = 93.3% ee

Conclusion

For the chiral resolution of 2-(2-Methoxypropan-2-yl)oxirane, Amylose-based CSPs drastically outperform Cellulose-based alternatives. The helical structure of the amylose backbone provides the necessary spatial geometry to accommodate the steric bulk of the gem-dimethyl groups while facilitating critical hydrogen-bonding interactions with the epoxide and methoxy oxygens. By adhering to the outlined normal-phase protocol and strict system suitability criteria, researchers can achieve highly reproducible and accurate ee determinations essential for downstream asymmetric synthesis.

References

• Barbakadze, V., & Farkas, T. (2012). Enantioseparation of Chiral Epoxides with Polysaccharide-Based Chiral Columns in HPLC. Chromatographia, 75, 841-846.[Link]

• Perez, A. et al. (2008). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. Analytica Chimica Acta, 620(1-2), 153-159.[Link]

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access, 100008.[Link]

Safety & Regulatory Compliance

2-(2-Methoxypropan-2-yl)oxirane proper disposal procedures

As a Senior Application Scientist, I recognize that handling highly reactive, sterically hindered aliphatic epoxides requires moving beyond basic safety data sheets. 2-(2-Methoxypropan-2-yl)oxirane presents unique operational challenges due to the inherent ring strain of the oxirane moiety combined with the steric bulk of the methoxy-isopropyl group.

Directly disposing of unquenched epoxides into mixed laboratory waste streams is a critical safety violation. The oxirane ring is highly susceptible to nucleophilic attack and acid/base-catalyzed exothermic polymerization. If introduced to a mixed-waste carboy containing trace amines, alcohols, or water, the resulting runaway reaction can lead to catastrophic pressure build-up and container rupture.

This guide provides a self-validating, field-proven methodology for the neutralization and disposal of 2-(2-Methoxypropan-2-yl)oxirane, ensuring absolute compliance with environmental regulations and laboratory safety standards.

Physico-Chemical Profile & Hazard Causality

Understanding the physical properties of 2-(2-Methoxypropan-2-yl)oxirane is the first step in designing a safe handling and disposal strategy. The compound acts as a potent alkylating agent; its toxicity stems from its ability to covalently bind to biological nucleophiles (such as DNA and proteins).

Table 1: Quantitative Hazard and Property Summary

Property / Parameter	Value / Classification	Operational Implication
Molecular Formula	C₆H₁₂O₂	Low molecular weight indicates high volatility.
Molecular Weight	~116.16 g/mol	Vapors are heavier than air; requires strict fume hood use.
Ring Strain Energy	~114 kJ/mol	Highly reactive; prone to exothermic ring-opening.
EPA RCRA Code	D001 (Flammable), D003 (Reactive)	Cannot be disposed of in standard municipal or sink drains.
Primary Hazard	Alkylating Agent, Irritant	Mandates the use of butyl rubber gloves (nitrile offers limited permeation resistance to epoxides).

The Gold Standard: In-Lab Quenching Protocol

To mitigate the risk of polymerization in waste storage, small-to-medium volumes (< 100 mL) of 2-(2-Methoxypropan-2-yl)oxirane must be chemically quenched prior to disposal.

Causality of the Method: We utilize an acid-catalyzed hydrolysis. The acid protonates the oxirane oxygen, increasing its electrophilicity. Due to the extreme steric bulk of the 2-methoxypropan-2-yl group, the nucleophilic attack by water will occur almost exclusively at the less hindered terminal methylene carbon. This converts the reactive epoxide into a stable, non-toxic diol: 1-(2-methoxypropan-2-yl)ethane-1,2-diol.

Step-by-Step Hydrolysis Methodology

Note: This protocol is a self-validating system. You will not proceed to disposal until analytical verification confirms a 100% conversion rate.

• Preparation & Heat Sink: In a well-ventilated fume hood, transfer the waste epoxide into a round-bottom flask. Dilute the epoxide with a 5-fold volume of an inert, water-miscible solvent (e.g., Tetrahydrofuran, THF). Causality: The solvent acts as a thermal mass to absorb the exothermic heat of the ring-opening reaction.

• Temperature Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C.

• Catalyst Addition: Begin vigorous magnetic stirring. Slowly add 0.5 M aqueous Sulfuric Acid (H₂SO₄) dropwise via an addition funnel (1.5 equivalents of water relative to the epoxide). Causality: Dropwise addition prevents localized heating and suppresses unwanted oligomerization.

• Reaction Propagation: Remove the ice bath after complete addition and allow the mixture to stir at room temperature (20–25 °C) for 2 to 4 hours.

• Analytical Validation (Critical Step): Sample the reaction mixture and analyze via Gas Chromatography-Flame Ionization Detection (GC-FID) or Thin Layer Chromatography (TLC). Do not proceed until the epoxide peak/spot is entirely absent. This validates that the reactive hazard has been successfully eliminated [1].

• Neutralization: Once conversion is verified, return the flask to the ice bath. Slowly add saturated aqueous Sodium Bicarbonate (NaHCO₃) until the aqueous layer reaches a pH of 7.0 (verify with pH paper).

• Final Disposal: The resulting mixture is now a stable, non-reactive aqueous/organic emulsion and can be safely transferred to the standard laboratory solvent waste carboy.

Workflow Visualization

The following diagram outlines the logical decision tree for managing 2-(2-Methoxypropan-2-yl)oxirane waste, ensuring that volume constraints dictate the correct regulatory pathway.

Caption: Workflow for the safe evaluation, analytical validation, and disposal of reactive epoxide waste.

Waste Segregation & Logistical Plan

Strict adherence to the Resource Conservation and Recovery Act (RCRA) is required for all unquenched materials. Never discharge epoxides or their derivatives into the sanitary sewer system, as they pose severe aquatic toxicity risks and violate EPA land disposal restrictions[2].

Table 2: Waste Stream Categorization

Waste Material	Treatment Required	Final Disposal Destination
Quenched Liquid (Diol)	Validated hydrolysis & pH neutralization	Standard Non-Halogenated Organic Waste Carboy.
Bulk Unquenched Epoxide	None (Do not attempt to quench bulk volumes >100mL)	EPA/RCRA Lab Pack. Must be stored in a dedicated, ventilated flammables cabinet pending EHS pickup.
Contaminated Solids (Gloves, Kimwipes, Pipette tips)	Allow residual solvent to evaporate in the fume hood	Double-bagged in 6-mil poly bags; dispose of as chemically contaminated solid waste.

Emergency Spill Response

In the event of an operational failure resulting in a spill:

• Isolate: Evacuate personnel and eliminate all ignition sources.

• Contain: Do not use combustible absorbents (e.g., sawdust or paper towels), as the heat of polymerization can ignite them. Use inert, inorganic absorbents like vermiculite or dry sand.

• Neutralize: For small benchtop spills, a commercial spill kit containing a mild acidic neutralizing agent can be applied to safely open the epoxide ring on the benchtop.

• Collect: Sweep the absorbed material using non-sparking tools into a high-density polyethylene (HDPE) bucket, seal tightly, and label as "Reactive Epoxide Spill Debris" for immediate environmental health and safety (EHS) pickup [3].

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[Link]

• U.S. Environmental Protection Agency (EPA). 40 CFR Part 268 - Land Disposal Restrictions. eCFR.[Link][1]

• Vanderbilt University Environmental Health and Safety. Guide to Laboratory Sink/Sewer Disposal of Wastes.[Link][2]

Sources

• 1. eCFR :: 40 CFR Part 268 -- Land Disposal Restrictions [ecfr.gov]
• 2. vanderbilt.edu [vanderbilt.edu]

Personal protective equipment for handling 2-(2-Methoxypropan-2-yl)oxirane

Comprehensive Safety and Operational Guide for Handling 2-(2-Methoxypropan-2-yl)oxirane

As drug development accelerates, the use of highly functionalized intermediates like 2-(2-Methoxypropan-2-yl)oxirane (CAS: 112176-65-5)[1] has become increasingly common in synthetic workflows. This molecule presents a dual-hazard profile: it contains both a highly strained oxirane (epoxide) ring and a peroxidizable methoxy ether moiety.

As a Senior Application Scientist, my objective is to transition your laboratory from compliance-based safety to a mechanistic, self-validating safety culture. By understanding why a chemical behaves the way it does, we can engineer fail-safes into every step of the experimental workflow, ensuring both researcher safety and protocol reproducibility.

Part 1: Mechanistic Risk Assessment (The Causality of Hazards)

To safely handle 2-(2-Methoxypropan-2-yl)oxirane, we must first deconstruct its molecular architecture to understand its inherent reactivity:

• The Oxirane Ring (Alkylating Potential): The three-membered epoxide ring is thermodynamically unstable due to high ring strain (~27 kcal/mol). This instability makes it highly susceptible to nucleophilic attack. Biologically, this means the compound acts as a potent alkylating agent capable of covalently binding to DNA and proteins, posing severe mutagenic, carcinogenic, and sensitization risks.

• The Methoxy Ether Moiety (Auto-oxidation): Ethers are notorious for undergoing auto-oxidation upon exposure to atmospheric oxygen and light[2]. The mechanism involves the radical abstraction of a hydrogen atom. In 2-(2-Methoxypropan-2-yl)oxirane, the presence of stabilizing adjacent groups facilitates the formation of a stable radical, which quickly reacts with oxygen to form explosive hydroperoxides[2]. These peroxides are highly shock- and heat-sensitive.

Figure 1: Mechanistic pathway linking structural features to hazards and mitigations.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. Nitrile gloves, while ubiquitous, degrade rapidly when exposed to low-molecular-weight epoxides and ethers due to rapid solvent permeation and swelling. We must select materials based on strict chemical resistance causality.

PPE Category	Recommended Specification	Causality / Rationale
Hand Protection	Butyl Rubber or Silver Shield (Laminate)	Butyl rubber is a dense, highly cross-linked elastomer that resists permeation by oxygenated solvents (ethers/epoxides) far better than nitrile.
Eye Protection	Indirect-vented Chemical Splash Goggles	Epoxides cause severe corneal damage. Indirect venting prevents vapor accumulation while blocking liquid splashes.
Body Protection	Flame-Resistant (FR) Lab Coat	The ether moiety imparts high flammability. An FR coat prevents ignition from static discharge or secondary fires.
Respiratory	Class IIB Chemical Fume Hood	High vapor pressure and alkylating potential necessitate strict inhalation control[3].

Part 3: Experimental Protocols and Standard Operating Procedures

Because of the auto-oxidation risk, quantitative peroxide testing is a mandatory prerequisite before any handling.

Table 2: Peroxide Concentration Action Thresholds

Peroxide Concentration	Operational Status	Required Action
< 20 ppm	Safe for all operations	Proceed with experiment.
20 - 100 ppm	Restricted use	Safe for standard reactions; DO NOT distill or concentrate.
> 100 ppm	Critically Unsafe	Abort operation. Contact EHS for immediate stabilization.

Step-by-Step Methodology for Safe Handling:

• Step 1: Pre-Operational Peroxide Validation

  • Action: Before opening the reagent bottle, visually inspect for crystallization around the cap (a sign of shock-sensitive solid peroxides). If clear, test the liquid using KI-starch indicator strips.

  • Causality: Distilling or evaporating an ether containing >20 ppm peroxides concentrates the explosive hydroperoxides, which can detonate upon heating.

• Step 2: Inert Atmosphere Setup

  • Action: Secure the reaction vessel in a fume hood. Purge the system with high-purity Argon or Nitrogen for 15 minutes using a Schlenk line.

  • Causality: Displacing atmospheric oxygen prevents both the auto-oxidation of the ether moiety and the degradation of sensitive organometallic reagents often used in conjunction with epoxides.

• Step 3: Aseptic Reagent Transfer

  • Action: Utilize a gas-tight glass syringe equipped with a PTFE-tipped plunger and a stainless steel needle. Flush the syringe with inert gas three times prior to drawing the 2-(2-Methoxypropan-2-yl)oxirane.

  • Causality: Glass and PTFE are inert to epoxides. Flushing prevents introducing trace oxygen into the stock bottle, extending the reagent's shelf life and safety profile.

• Step 4: Controlled Reaction Execution

  • Action: Add the oxirane dropwise to the reaction mixture at a controlled temperature (typically 0°C to room temperature, depending on the nucleophile).

  • Causality: Epoxide ring-opening reactions are highly exothermic. Dropwise addition ensures the heat generation rate does not exceed the cooling capacity of the bath, preventing thermal runaway.

Figure 2: Sequential experimental workflow mitigating auto-oxidation and thermal runaway.

Part 4: Disposal and Emergency Plans

Quenching and Waste Segregation: Unreacted epoxides must never be disposed of directly into general organic waste streams due to the risk of uncontrolled exothermic polymerization.

• Quenching: Treat residual 2-(2-Methoxypropan-2-yl)oxirane with an excess of a mild nucleophile (e.g., a dilute solution of sodium methoxide in methanol or a secondary amine) under controlled cooling. This safely opens the oxirane ring, neutralizing the alkylating hazard.

• Segregation: Once quenched, transfer the mixture to a clearly labeled "Halogen-Free Organic Waste" container. Ensure the container is vented or not tightly sealed immediately, to account for any residual gas evolution[3].

Spill Response Protocol:

• Evacuate & Isolate: Immediately clear the area and ensure the fume hood sash is lowered to maximize exhaust velocity.

• Eliminate Ignition Sources: Turn off all hot plates and stirrers. The ether vapors are heavier than air and can travel to ignition sources.

• Containment: Use inert, non-combustible absorbent materials (e.g., dry sand or vermiculite). Do not use combustible materials like paper towels, as they can ignite.

• Collection: Use non-sparking tools to scoop the absorbed material into a compatible, sealable container for hazardous waste pickup.

By rigorously applying these mechanistically driven protocols, researchers can safely harness the synthetic utility of 2-(2-Methoxypropan-2-yl)oxirane while maintaining an uncompromising standard of laboratory safety.

References

• Title: Prudent Practices in the Laboratory - NCBI Bookshelf - NIH Source: nih.gov URL: [Link]

• Title: Peroxide-Forming Chemicals | Division of Research Safety - University of Illinois Source: illinois.edu URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Peroxide-Forming Chemicals | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]